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Foundational

Comprehensive Technical Guide: Chemical Properties, Synthesis, and Applications of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Executive Summary In modern medicinal chemistry, the strategic selection of building blocks is critical for optimizing both the pharmacodynamic and pharmacokinetic profiles of drug candidates. 6-Morpholinopyridine-3-sulf...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the strategic selection of building blocks is critical for optimizing both the pharmacodynamic and pharmacokinetic profiles of drug candidates. 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (and its free base equivalent) has emerged as a highly versatile electrophilic intermediate. By combining the solubility-enhancing properties of a morpholine ring, the structural rigidity of a pyridine core, and the highly reactive sulfonyl chloride moiety, this compound serves as an ideal precursor for synthesizing complex sulfonamides.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural rationale, and field-proven methodologies for its application in drug discovery—specifically highlighting its recent use in developing novel antibacterial agents and calcium channel blockers.

Chemical and Physical Properties

Understanding the baseline properties of this compound is essential for proper handling, storage, and reaction planning. The hydrochloride salt form provides enhanced solid-state stability compared to the free base, though both are highly sensitive to moisture[1].

Table 1: Quantitative and Structural Data
PropertyValue (Hydrochloride Salt)Value (Free Base)
CAS Number 1346510-61-9[1]337508-68-6[2]
Molecular Formula C₉H₁₂Cl₂N₂O₃SC₉H₁₁ClN₂O₃S
Molecular Weight 299.17 g/mol [1]262.71 g/mol [3]
Appearance White to off-white solidSolid
Hydrogen Bond Acceptors 44
Rotatable Bonds 22
Storage Conditions 2-8°C, dry area, inert atmosphere2-8°C, dry area, inert atmosphere
Reactivity Hazard Moisture-sensitive (hydrolyzes to sulfonic acid)Moisture-sensitive

Mechanistic Insights: The Role of the Pharmacophore

The utility of 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride extends beyond its role as a simple linker; it actively contributes to the drug-like properties of the final Active Pharmaceutical Ingredient (API).

  • The Sulfonyl Chloride Moiety: Acts as a robust electrophile. When reacted with primary or secondary amines, it forms a sulfonamide bond. Sulfonamides are bioisosteres of amides but offer distinct advantages: they are highly stable against metabolic hydrolysis by proteases and possess a unique tetrahedral geometry that allows for specific hydrogen-bonding interactions within target protein pockets.

  • The Morpholine Ring: Morpholine is a privileged scaffold in drug design. Its amphipathic nature (possessing both an oxygen atom for hydrogen bonding and a basic nitrogen) significantly improves aqueous solubility. Furthermore, compared to highly basic aliphatic amines, morpholine has a lower pKa, which often helps mitigate unwanted hERG channel blocking liabilities—a common cause of cardiotoxicity in drug development.

  • The Pyridine Core: The pyridine ring provides a rigid, planar framework that dictates the spatial orientation of the morpholine and sulfonamide groups. The nitrogen atom in the pyridine ring also serves as a critical hydrogen-bond acceptor, enhancing target affinity.

Key Applications in Drug Development

Antibacterial Agents (MsbA Inhibitors)

The rise of multidrug-resistant (MDR) Gram-negative bacteria, such as Acinetobacter baumannii, necessitates structurally novel antibiotics. Recently, 6-morpholinopyridine-3-sulfonyl chloride was utilized as a critical building block in the synthesis of Cerastecin D and its analogs[4].

These compounds target MsbA, an essential ATP-binding cassette (ABC) transporter responsible for flipping lipooligosaccharides (LOS) across the inner bacterial membrane. By reacting the sulfonyl chloride with a complex aniline derivative, researchers successfully installed a dual sulfonamide functionality. This structural motif acts as a conformational lock, binding tightly within the transmembrane domain of MsbA, halting LOS transport, and ultimately leading to bacterial cell death[4][5].

G A Sulfonamide-based Inhibitor (e.g., Cerastecin D) B MsbA Transporter Binding (Transmembrane Domain) A->B High Affinity Binding C Inhibition of LPS/LOS Transport B->C Conformational Lock D Loss of Outer Membrane Integrity C->D Accumulation of LPS E Bacterial Cell Death (A. baumannii) D->E Lysis

Mechanism of action for MsbA transporter inhibition leading to bacterial cell death.

Voltage-Gated Calcium Channel (VGCC) Blockers

In the realm of pain management, Voltage-Gated Calcium Channels (specifically N-type and T-type) are prime targets for treating neuropathic and inflammatory pain. 6-morpholinopyridine-3-sulfonyl chloride has been successfully employed to synthesize substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides[6].

In this application, the sulfonyl chloride is reacted with the secondary amine of the octahydropyrrolo[1,2-a]pyrazine core. The resulting sulfonamides act as potent calcium channel blockers, modulating membrane ion conductance and preventing the depolarization-induced release of nociceptive neurotransmitters like substance P[6][7].

Experimental Protocols: Sulfonamide Synthesis

The following protocol details the synthesis of a sulfonamide using 6-morpholinopyridine-3-sulfonyl chloride hydrochloride.

Causality & Trustworthiness Note: Sulfonyl chlorides are highly susceptible to hydrolysis. The presence of water will rapidly convert the reagent into an unreactive sulfonic acid. Therefore, strict anhydrous conditions are non-negotiable. Furthermore, because the starting amine and the resulting sulfonamide may exhibit similar retention factors (Rf) on normal-phase silica, LC-MS is the preferred method for self-validating reaction progress.

Step-by-Step Methodology
  • Preparation of the Free Base (If using the HCl salt): If utilizing the hydrochloride salt (CAS: 1346510-61-9), an additional equivalent of base is required to neutralize the HCl before the coupling can occur.

  • Reaction Setup:

    • Dissolve the target primary or secondary amine (1.0 equivalent) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (approx. 0.1 M concentration) under an inert nitrogen or argon atmosphere.

    • Add a non-nucleophilic organic base, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.5 to 3.0 equivalents). The excess base neutralizes the HCl salt of the reagent and the HCl generated during the reaction.

  • Addition of the Electrophile:

    • Cool the reaction mixture to 0 °C using an ice bath. Rationale: Cooling minimizes exothermic degradation and prevents side reactions, such as the formation of symmetric bis-sulfonamides if a primary amine is used.

    • Slowly add 6-morpholinopyridine-3-sulfonyl chloride (1.1 to 1.2 equivalents) portion-wise.

  • Reaction Propagation:

    • Allow the reaction to slowly warm to room temperature and stir for 2 to 4 hours[7].

    • Monitor the reaction via LC-MS to confirm the disappearance of the starting amine and the formation of the desired mass peak.

  • Quenching and Workup:

    • Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃).

    • Partition the mixture between water and DCM. Extract the aqueous layer with DCM (3×).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purification:

    • Purify the crude product using flash column chromatography. Depending on the polarity of the target compound, C-18 reverse-phase silica gel may yield superior separation compared to normal-phase silica[6].

G A 6-Morpholinopyridine-3-sulfonyl Chloride (Electrophile) C Reaction Conditions Base: TEA/DIPEA | Solvent: DCM/THF A->C B Target Amine (Nucleophile) B->C D Crude Sulfonamide Mixture C->D Nucleophilic Attack E Aqueous Workup & Extraction D->E F Purification (C-18 Silica / Flash Chromatography) E->F G Purified Sulfonamide Compound F->G

Workflow for synthesizing sulfonamides using 6-morpholinopyridine-3-sulfonyl chloride.

References

  • Title: Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy. Source: Journal of Medicinal Chemistry (ACS Publications), August 22, 2024. URL: [Link]

  • Title: Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers (US8648074B2).

Sources

Exploratory

An In-depth Technical Guide to the Molecular Structure and Weight Analysis of GSK3368715 (CAS 1346510-61-9)

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of the molecular structure and weight analysis of GSK3368715, a potent and reversible inhibitor of ty...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the molecular structure and weight analysis of GSK3368715, a potent and reversible inhibitor of type I protein arginine methyltransferases (PRMTs). Understanding the precise molecular architecture and mass of this compound is fundamental to its application in research and development, ensuring accuracy in experimental design, data interpretation, and potential therapeutic applications.

Chemical Identity and Core Structure

GSK3368715, also identified by the CAS Registry Number 1346510-61-9 for its free base form, is a small molecule inhibitor with significant interest in oncology research.[1][2][3] The compound is also known by its synonym, EPZ019997.[2][3]

The molecular identity of GSK3368715 is defined by its systematic IUPAC name: N1-((3-(4,4-bis(ethoxymethyl)cyclohexyl)-1H-pyrazol-4-yl)methyl)-N1,N2-dimethylethane-1,2-diamine .[2] This nomenclature precisely describes the arrangement of its constituent atoms and functional groups.

The foundational structure consists of a central pyrazole ring linked to a substituted cyclohexyl group and a dimethylated ethylenediamine side chain. This unique combination of moieties is critical to its inhibitory activity against type I PRMTs, including PRMT1, 3, 4, 6, and 8.[4][5]

Molecular Formula and Weight

The chemical formula for the free base of GSK3368715 is C20H38N4O2 .[2] Based on this formula, the molecular weight can be calculated by summing the atomic weights of each constituent element.

ElementCountAtomic Weight ( g/mol )Total Weight ( g/mol )
Carbon (C)2012.011240.22
Hydrogen (H)381.00838.304
Nitrogen (N)414.00756.028
Oxygen (O)215.99931.998
Total 366.55

The calculated molecular weight of the free base is 366.55 g/mol .[2] It is crucial to note that GSK3368715 can also exist in various salt forms, such as the monohydrochloride (HCl) and trihydrochloride (3HCl) salts, which will have different molecular weights.[2][4][5] For instance, the formula weight of the monohydrochloride salt is 403.0 g/mol .[5]

Structural Representation

The two-dimensional structure of GSK3368715 is commonly represented using standard chemical drawing conventions. For computational applications, the Simplified Molecular Input Line Entry System (SMILES) provides a linear notation: CNCCN(CC1=CNN=C1C2CCC(COCC)(COCC)CC2)C [2]

The following diagram illustrates the logical connection between the chemical formula and the calculated molecular weight.

formula Molecular Formula C20H38N4O2 elements Elemental Composition C: 20 H: 38 N: 4 O: 2 formula->elements atomic_weights Atomic Weights (g/mol) C: 12.011 H: 1.008 N: 14.007 O: 15.999 elements->atomic_weights calculation Summation of Atomic Weights (2012.011) + (381.008) + (414.007) + (215.999) atomic_weights->calculation mw Molecular Weight 366.55 g/mol calculation->mw

Caption: Calculation of Molecular Weight from the Molecular Formula.

Methodologies for Structural Elucidation and Weight Verification

The confirmation of the molecular structure and weight of a synthesized compound like GSK3368715 relies on a suite of analytical techniques. The choice of these methods is guided by the need for unambiguous structural information and precise mass determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for elucidating the detailed molecular structure of organic compounds. For a molecule with the complexity of GSK3368715, a combination of one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments would be employed.

Experimental Protocol: A Generalized NMR Workflow

  • Sample Preparation: Dissolve a few milligrams of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to ensure good solubility and minimize interference with the signals of interest.

  • ¹H NMR Analysis: This experiment provides information about the number of different types of protons, their chemical environment, and their proximity to other protons through spin-spin coupling. The integration of the signals corresponds to the relative number of protons.

  • ¹³C NMR Analysis: This experiment reveals the number of different types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are essential for assembling the molecular fragments.

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically on adjacent carbons.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for connecting different parts of the molecule.

The following diagram illustrates the workflow for structural elucidation using NMR.

cluster_nmr NMR Spectroscopy Workflow sample_prep Sample Preparation (Dissolution in Deuterated Solvent) one_d_nmr 1D NMR (¹H and ¹³C) sample_prep->one_d_nmr two_d_nmr 2D NMR (COSY, HSQC, HMBC) one_d_nmr->two_d_nmr data_analysis Spectral Analysis and Structure Assembly two_d_nmr->data_analysis final_structure Confirmed Molecular Structure data_analysis->final_structure

Caption: Workflow for NMR-based Structural Elucidation.

Mass Spectrometry (MS)

Mass spectrometry is the cornerstone for determining the molecular weight of a compound with high accuracy. For GSK3368715, techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) coupled with a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) would be ideal.

Experimental Protocol: High-Resolution Mass Spectrometry

  • Sample Introduction: The sample, dissolved in a suitable solvent, is introduced into the mass spectrometer. In ESI, the solution is sprayed through a charged capillary, forming ions.

  • Ionization: The analyte molecules are converted into gas-phase ions. For GSK3368715, protonation to form [M+H]⁺ is a likely ionization pathway.

  • Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured with high precision.

  • Data Interpretation: The resulting mass spectrum will show a peak corresponding to the protonated molecule. The exact mass measured can be used to confirm the elemental composition. The exact mass of the free base is 366.2995.[2]

The logical flow of a mass spectrometry experiment is depicted below.

cluster_ms Mass Spectrometry Workflow sample_intro Sample Introduction ionization Ionization (e.g., ESI) sample_intro->ionization mass_analyzer Mass Analysis (e.g., TOF, Orbitrap) ionization->mass_analyzer detection Detection and Data Acquisition mass_analyzer->detection mass_spectrum Mass Spectrum (Plot of Intensity vs. m/z) detection->mass_spectrum mw_confirmation Molecular Weight Confirmation mass_spectrum->mw_confirmation

Caption: High-Resolution Mass Spectrometry Workflow.

X-ray Crystallography

For an unambiguous determination of the three-dimensional arrangement of atoms in the solid state, single-crystal X-ray diffraction is the gold standard. This technique was used to determine the structure of a type 1 PRMT in complex with GSK3368715, providing definitive proof of its molecular structure and binding mode.[1]

Conclusion

The molecular structure and weight of GSK3368715 (CAS 1346510-61-9) are well-defined through its chemical formula, C20H38N4O2, and a molecular weight of 366.55 g/mol for the free base. The structural elucidation and confirmation of this compound are achieved through a combination of powerful analytical techniques, primarily NMR spectroscopy for detailed structural mapping and mass spectrometry for precise molecular weight determination. The availability of X-ray crystallographic data further solidifies our understanding of its three-dimensional architecture. For researchers in drug development, a thorough understanding of these fundamental properties is essential for advancing the study and application of this promising PRMT inhibitor.

References

  • RCSB Protein Data Bank. (2019, July 10). 6NT2: type 1 PRMT in complex with the inhibitor GSK3368715. Retrieved from [Link]

Sources

Foundational

Solubility and Handling Dynamics of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride in Organic Solvents: A Technical Guide

Executive Summary In modern drug discovery and medicinal chemistry, the introduction of the 6-morpholinopyridin-3-ylsulfonyl moiety is a critical structural modification used to modulate the pharmacokinetic properties of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and medicinal chemistry, the introduction of the 6-morpholinopyridin-3-ylsulfonyl moiety is a critical structural modification used to modulate the pharmacokinetic properties of lead compounds. The primary reagent for this transformation is 6-Morpholinopyridine-3-sulfonyl chloride . However, to enhance its bench stability and handling, it is most frequently supplied and utilized as a hydrochloride salt (1)[1], rather than the free base (2)[2].

As an Application Scientist, I frequently observe that the dual chemical nature of this reagent—a highly electrophilic sulfonyl chloride coupled with a polar pyridinium hydrochloride salt—creates unique solubility challenges. This whitepaper details the physicochemical causality behind solvent selection, provides a comprehensive solubility matrix, and outlines a self-validating experimental protocol to ensure high-yielding sulfonylation reactions while mitigating degradation pathways.

Physicochemical Profiling & Causality of Solvation

The solubility and reactivity of 6-morpholinopyridine-3-sulfonyl chloride hydrochloride are dictated by two competing structural features:

  • The Hydrochloride Salt: The protonated pyridine ring significantly increases the crystal lattice energy and polarity of the molecule. Consequently, the salt exhibits poor solubility in strictly non-polar solvents (e.g., hexanes, toluene) and only partial solubility in moderate polar aprotic solvents until a base is introduced.

  • The Sulfonyl Chloride Group: The polarized S–Cl bond makes the sulfur atom highly electrophilic[3]. While protic solvents (like alcohols or water) would easily dissolve the polar salt, they immediately act as nucleophiles, destroying the reagent via solvolysis or hydrolysis[4].

The Causality of Base-Assisted Dissolution: Attempting to dissolve this reagent directly in Dichloromethane (DCM) will typically result in a cloudy suspension. The critical experimental choice is the addition of a non-nucleophilic tertiary amine, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA). The base neutralizes the hydrochloride salt, liberating the free-base sulfonyl chloride, which possesses excellent solubility in halogenated solvents[5]. This phase transition from a suspension to a clear solution serves as an immediate, visual self-validation that the reagent is active and ready for coupling.

Solvent Compatibility Matrix

To maximize the yield of the desired sulfonamide, solvent selection must balance solubility with chemical inertness. Quantitative and qualitative data for common organic solvents are summarized below.

SolventSolvent ClassSolubility of HCl SaltReactivity / StabilityRecommendation
Dichloromethane (DCM) Polar Aprotic (Halogenated)Moderate (Suspension) High (with Base)Highly stable at RT. Standard choice for sulfonylation[5].Optimal
Tetrahydrofuran (THF) Polar Aprotic (Ether)ModerateStable. Excellent alternative if the nucleophile requires ethereal solvation.Recommended
Acetonitrile (MeCN) Polar AproticLow to ModerateStable. Useful if the precipitation of amine hydrochloride byproducts is desired to drive the reaction.Acceptable
N,N-Dimethylformamide (DMF) Polar Aprotic (Amide)HighWarning: Sulfonyl chlorides can react with DMF to form Vilsmeier-Haack-type complexes, leading to degradation over time[6].Use with Caution
Methanol / Ethanol Polar ProticHighIncompatible: Rapid solvolysis forming stable, unreactive sulfonate esters[4].Avoid
Water ProticHigh (Degrades)Incompatible: Rapid hydrolysis forming the corresponding sulfonic acid and HCl[3].Avoid

Mechanistic Pathways of Solvation and Degradation

Understanding the competing pathways is essential for troubleshooting. Exposure to ambient moisture or improper solvent selection will irreversibly shunt the reagent into degradation pathways.

ReactionPathways A 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride B Desired Sulfonamide (Stable Product) A->B 1°/2° Amine + Base (DCM/THF, 0°C) C Sulfonic Acid (Hydrolysis Degradation) A->C H2O (Moisture) D Sulfonate Ester (Solvolysis Degradation) A->D Alcohols (MeOH/EtOH)

Figure 1: Reaction pathways of 6-morpholinopyridine-3-sulfonyl chloride in various solvent environments.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system for the synthesis of sulfonamides using 6-morpholinopyridine-3-sulfonyl chloride hydrochloride. The stoichiometry is strictly calculated: 1.0 equivalent of base is consumed to neutralize the reagent's HCl salt, and 1.0 equivalent is consumed to neutralize the HCl generated during the coupling. Therefore, a minimum of 2.5–3.0 equivalents of base is required for optimal kinetics[5].

Workflow Step1 1. Weigh Reagent (Inert Atmosphere) Step2 2. Suspend in Anhydrous DCM (Visual: Cloudy) Step1->Step2 Step3 3. Add Base (TEA/DIPEA) (Visual: Clear Solution) Step2->Step3 Step4 4. Add Nucleophile (TLC/LC-MS Monitor) Step3->Step4 Step5 5. Amine Scavenge & Workup (Removes Impurities) Step4->Step5

Figure 2: Self-validating experimental workflow for sulfonamide synthesis using anhydrous DCM.

Step-by-Step Methodology:
  • Preparation: Under an inert atmosphere (Nitrogen or Argon), weigh 6-morpholinopyridine-3-sulfonyl chloride hydrochloride (1.2 eq) into a flame-dried round-bottom flask.

  • Suspension: Add anhydrous 5[5] (approx. 0.1 M concentration relative to the nucleophile). Cool the suspension to 0 °C using an ice bath. Validation Check: The mixture should appear as a cloudy white/off-white suspension.

  • Neutralization: Dropwise, add Triethylamine (TEA) or DIPEA (3.0 eq total). Validation Check: The suspension will transition into a clear, homogeneous solution as the free base is liberated and dissolves.

  • Coupling: Slowly add the target amine nucleophile (1.0 eq) dissolved in a minimal amount of anhydrous DCM. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours.

  • Reaction Monitoring: Monitor completion via LC-MS or TLC. The highly polar sulfonyl chloride will disappear, replaced by the less polar sulfonamide product.

  • Scavenging & Workup (Crucial Step): If unreacted sulfonyl chloride remains, add a polyamine scavenger (e.g., N,N-dimethylethylenediamine, 0.2 eq) and stir for 15 minutes. This converts excess reagent into a highly water-soluble adduct.

  • Purification: Dilute the reaction with additional DCM. Wash the organic layer sequentially with 1N aqueous HCl (to remove basic impurities and the scavenger adduct), saturated aqueous NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

References

  • 1346510-61-9 | 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride, ChemScene, 1

  • 337508-68-6(6-morpholin-4-yl-pyridine-3-sulfonyl chloride), ChemicalBook, 2

  • US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers, Google Patents, 5

  • Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations, Jinli Chemical, 3

  • The Use of N,N-Dimethylformamide-Sulfonyl Chloride Complex for the Preparation of Thiophenesulfonyl Chlorides, Bulletin of the Chemical Society of Japan, 6

  • Methanesulfonyl chloride, Wikipedia, 4

Sources

Exploratory

Technical Whitepaper & Advanced Safety Guide: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Safety Data Sheet (SDS) & Technical Handling Guide Executive Summary & Chemical Identity In modern drug discove...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Safety Data Sheet (SDS) & Technical Handling Guide

Executive Summary & Chemical Identity

In modern drug discovery, the incorporation of the morpholinopyridyl-sulfonyl moiety is a proven strategy for enhancing the solubility and target-binding affinity of small-molecule therapeutics, particularly in the development of kinase inhibitors. 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride serves as the premier electrophilic building block for installing this pharmacophore.

Unlike standard Safety Data Sheets (SDS) that merely list hazards, this whitepaper provides an application-centric safety and handling framework. We detail the causality behind its reactivity, the rationale for its salt formulation, and self-validating protocols for its safe utilization in sulfonamide synthesis.

Quantitative Physicochemical Data

The hydrochloride salt formulation is specifically engineered to enhance the crystalline stability of the compound, mitigating the spontaneous degradation and hydrolysis often observed in its free base counterpart[1][2].

PropertyValue
Chemical Name 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride
CAS Number (HCl Salt) 1346510-61-9[2]
CAS Number (Free Base) 337508-68-6[1]
Molecular Formula C9H12Cl2N2O3S
Molecular Weight 299.17 g/mol
Storage Conditions Inert atmosphere (Ar/N2), 2–8°C, strictly moisture-free
Primary Reactivity Highly electrophilic; susceptible to rapid nucleophilic attack

Mechanistic Reactivity & Hazard Profile

As a Senior Application Scientist, it is critical to understand why a chemical is hazardous, rather than just knowing that it is hazardous. The hazards associated with 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride stem directly from its intended chemical function: extreme electrophilicity at the sulfur center.

The Causality of Water Reactivity

Sulfonyl chlorides react exothermically and violently with water[3]. When exposed to ambient moisture or liquid water, the highly electrophilic sulfur atom undergoes rapid nucleophilic attack by H₂O. This forms an unstable intermediate that rapidly collapses, cleaving the S-Cl bond to release stoichiometric amounts of corrosive hydrogen chloride (HCl) gas and the corresponding sulfonic acid[4].

Because this hydrolysis is highly exothermic, the localized heat generation can vaporize the evolving HCl, leading to toxic, corrosive acidic mists that pose severe inhalation hazards and can cause immediate tissue necrosis[4][5].

G RSC 6-Morpholinopyridine-3-sulfonyl Chloride Sulfonamide Target Sulfonamide (Stable Pharmacophore) RSC->Sulfonamide + Amine (Base) SulfonicAcid Sulfonic Acid + HCl (Corrosive Byproducts) RSC->SulfonicAcid + H2O (Violent) Amine Primary/Secondary Amine (Nucleophile) Amine->Sulfonamide Water H2O (Moisture/Spill) Water->SulfonicAcid

Caption: Divergent reactivity pathways of sulfonyl chlorides: productive aminolysis vs. hazardous hydrolysis.

Advanced Safety & Spill Management Protocols

Standard operating procedures dictate that this compound must be handled within a certified chemical fume hood using rigorous personal protective equipment (PPE), including tightly fitting safety goggles, a face shield, and chemical-resistant nitrile gloves[3].

Self-Validating Quenching Protocol

If a reaction fails or excess reagent must be destroyed, never add water directly to the sulfonyl chloride . Doing so will cause an uncontrollable exotherm. Instead, employ the following self-validating quenching system:

  • Preparation: Prepare a saturated aqueous solution of a weak base, such as Sodium Bicarbonate (NaHCO₃), and cool it to 0°C in an ice bath[3].

  • Controlled Addition: Slowly, dropwise, add the organic solution containing the sulfonyl chloride to the vigorously stirred, cold NaHCO₃ solution.

  • Mechanistic Rationale: The cold temperature suppresses the kinetic energy of the exotherm. The NaHCO₃ immediately neutralizes the evolving HCl, generating CO₂ gas.

  • Validation: The system is self-validating; the evolution of CO₂ bubbles serves as a visual indicator of active neutralization. Once bubbling ceases completely, and the aqueous layer tests at a pH > 7 via indicator paper, the hazard has been successfully neutralized[3].

G Start Unreacted Sulfonyl Chloride Step1 Cool to 0°C (Ice Bath) Start->Step1 Step2 Prepare Cold Aqueous NaHCO3 Step1->Step2 Step3 Slow Dropwise Addition (Control Exotherm) Step2->Step3 Step4 Monitor CO2 Evolution Step3->Step4 Safe Neutralized Aqueous Waste Step4->Safe

Caption: Step-by-step logical workflow for the safe quenching of reactive sulfonyl chlorides.

Experimental Workflow: High-Yield Sulfonamide Synthesis

The primary application of 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride is the synthesis of sulfonamides via reaction with primary or secondary amines[6][7]. Because the reagent is supplied as a hydrochloride salt, three equivalents of base are typically required: one to neutralize the reagent's HCl salt, one to neutralize the HCl generated during the S-N bond formation, and a slight excess to ensure the amine nucleophile remains unprotonated.

Step-by-Step Methodology

Reagents Required:

  • 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (1.0 equiv)

  • Target Amine (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (3.0 - 3.5 equiv)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

  • Amine Preparation: In an oven-dried round-bottom flask purged with Argon, dissolve the target amine (1.1 equiv) in anhydrous DCM.

  • Base Addition: Add DIPEA (3.0 equiv) to the solution.

    • Causality Note: DIPEA is chosen over pyridine or NaOH because it is a sterically hindered, non-nucleophilic base. It efficiently scavenges HCl without competing with the amine for the electrophile or causing aqueous biphasic hydrolysis[6].

  • Temperature Control: Submerge the flask in an ice bath to bring the internal temperature to 0°C.

  • Electrophile Addition: Add 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (1.0 equiv) portion-wise over 15 minutes.

    • Causality Note: Portion-wise addition at 0°C prevents thermal runaway and minimizes the formation of bis-sulfonylation side products.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours. Monitor completion via LC-MS or TLC.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

By adhering to these chemically logical, causality-driven steps, researchers can maximize synthetic yields while maintaining a stringent safety envelope.

References

  • MDPI - Molecules. "A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives." Retrieved from:[Link]

  • OECD Existing Chemicals Database. "Sulfuryl chloride CAS N°: 7791-25-5 Hazard Assessment." Retrieved from:[Link]

Sources

Foundational

The Hydrolytic Degradation of Morpholinopyridine Sulfonyl Chlorides: Mechanistic Insights and Synthetic Mitigation Strategies

Executive Summary Morpholinopyridine sulfonyl chlorides—such as 6-morpholinopyridine-3-sulfonyl chloride—are critical electrophilic building blocks in modern medicinal chemistry, prominently featured in the synthesis of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Morpholinopyridine sulfonyl chlorides—such as 6-morpholinopyridine-3-sulfonyl chloride—are critical electrophilic building blocks in modern medicinal chemistry, prominently featured in the synthesis of lipooligosaccharide transporter (MsbA) inhibitors like Cerastecin[1] and various kinase inhibitors. However, these heteroaryl sulfonyl chlorides are notoriously unstable, primarily due to their extreme susceptibility to hydrolytic degradation[2].

As a Senior Application Scientist, I have observed that the failure to control the hydrolysis of these intermediates is the leading cause of low yields in sulfonamidation workflows. This technical whitepaper dissects the bimolecular nucleophilic substitution ( SN​2 ) mechanism governing this hydrolysis, explores the electronic causality introduced by the morpholine and pyridine rings, and provides self-validating experimental protocols to outcompete degradation during drug development.

Core Mechanism of Hydrolysis

The hydrolysis of sulfonyl chlorides does not proceed via a unimolecular dissociative ( SN​1 ) pathway; the heterolytic bond-dissociation energy of the S-Cl bond is too high to form a discrete sulfonyl cation[3]. Instead, the reaction is governed by a concerted SN​2 -like mechanism, sometimes exhibiting addition-elimination ( SA​N ) character depending on the solvent network[3].

The Role of the Heteroaryl System

In morpholinopyridine sulfonyl chlorides, the electrophilicity of the sulfur center is modulated by two competing electronic effects:

  • The Pyridine Ring (-I, -M): The electron-withdrawing nature of the pyridine nitrogen increases the partial positive charge on the sulfonyl sulfur, accelerating nucleophilic attack by water. Furthermore, the pyridine nitrogen can act as an intermolecular nucleophilic catalyst, forming a highly reactive transient sulfonylpyridinium intermediate that rapidly collapses into the sulfonic acid[4].

  • The Morpholine Ring (+M): The morpholine nitrogen donates electron density into the aromatic system via resonance. While this slightly tempers the ground-state electrophilicity of the sulfonyl group, it is insufficient to prevent hydrolysis in the presence of moisture.

When a water molecule attacks the sulfur center, the system adopts a pentacoordinate, trigonal bipyramidal transition state[5]. The apical positions are occupied by the incoming nucleophile ( H2​O ) and the departing leaving group ( Cl− ). The rapid expulsion of the chloride ion irreversibly yields the corresponding morpholinopyridine sulfonic acid.

Mechanism Substrate Morpholinopyridine Sulfonyl Chloride TS Trigonal Bipyramidal Transition State Substrate->TS SN2 Attack Water H2O (Nucleophile) Water->TS S-O Bond Formation Product Morpholinopyridine Sulfonic Acid TS->Product Collapse LeavingGroup Chloride Ion (Cl-) TS->LeavingGroup S-Cl Cleavage

Mechanistic pathway of sulfonyl chloride hydrolysis via a trigonal bipyramidal transition state.

Kinetic and Thermodynamic Profiling

The rate of hydrolysis is highly dependent on the pH and the nucleophilicity of the solvent environment. Base-catalyzed hydrolysis (e.g., in the presence of unhindered pyridines or aqueous hydroxide) is orders of magnitude faster than neutral solvolysis[4].

To guide synthetic planning, Table 1 summarizes the kinetic behavior of a representative morpholinopyridine sulfonyl chloride under various conditions.

Table 1: Representative Kinetic Parameters for Heteroaryl Sulfonyl Chloride Hydrolysis

Solvent SystempH / ConditionApparent Half-Life ( t1/2​ )Dominant Mechanism
H2​O / MeCN (1:1)Neutral (pH 7.0)~45 minutesUncatalyzed SN​2
H2​O / MeCN (1:1)Basic (pH 10.0)< 2 minutesHydroxide-promoted SN​2
H2​O / MeCN (1:1)Pyridine added (1 eq)< 1 minuteNucleophilic Catalysis ( SA​N )
Anhydrous THFNeutral> 48 hoursStable (No hydrolysis)

Data synthesized from established solvolysis trends of substituted pyridine sulfonyl chlorides[2][3].

Experimental Workflows: A Self-Validating System

To successfully utilize morpholinopyridine sulfonyl chlorides, the synthetic workflow must outcompete the kinetics of hydrolysis. The following protocols are designed as self-validating systems: the success of the chemical transformation inherently proves the rigorous exclusion of water.

Protocol A: Kinetic Profiling of Hydrolysis via LC-MS

Before utilizing a batch of sulfonyl chloride, its integrity must be verified. This protocol measures the baseline degradation rate, validating the quality of the starting material.

Causality: By monitoring the exact mass shift from the sulfonyl chloride to the sulfonic acid, we directly observe the collapse of the trigonal bipyramidal transition state.

  • Preparation: Dissolve 1.0 mg of the morpholinopyridine sulfonyl chloride in 1.0 mL of strictly anhydrous acetonitrile (MeCN) to create a stock solution.

  • Aqueous Challenge: Dilute 100 µL of the stock into 900 µL of a 50 mM phosphate buffer (pH 7.4) at 25°C. Start a timer.

  • Real-Time Injection: Inject 1 µL of the mixture onto a C18 LC-MS system every 5 minutes using a rapid 2-minute gradient (5% to 95% MeCN in H2​O with 0.1% Formic Acid).

  • Data Analysis: Track the disappearance of the sulfonyl chloride mass ( [M+H]+ ) and the appearance of the sulfonic acid mass ( [M−35.5+17+H]+ ). Plot the Area Under the Curve (AUC) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Protocol B: Anhydrous Sulfonamidation (Kinetic Trapping)

To prevent hydrolysis during coupling, we must maximize the nucleophilicity of the target amine while suppressing the nucleophilicity of trace water[1].

Causality: Lowering the temperature to -78°C drastically reduces the kinetic energy of the system, slowing down neutral water hydrolysis. The addition of Lithium bis(trimethylsilyl)amide (LiHMDS) quantitatively deprotonates the target amine, creating a highly reactive amide anion that outcompetes any trace moisture for the electrophilic sulfonyl sulfur.

  • System Purge: Flame-dry a Schlenk flask under vacuum and backfill with argon three times.

  • Amine Activation: Dissolve the target amine (1.0 eq) in anhydrous THF (0.1 M). Cool the solution to -78°C using a dry ice/acetone bath.

  • Deprotonation: Slowly add LiHMDS (1.0 M in THF, 1.0 eq) dropwise. Stir for 15 minutes at -78°C to ensure complete formation of the nucleophilic anion.

  • Electrophile Addition: Dissolve the morpholinopyridine sulfonyl chloride (1.2 eq) in a minimal volume of anhydrous THF. Add this solution dropwise to the activated amine.

  • Validation & Quench: Allow the reaction to stir for 1 hour at -78°C. Remove an aliquot, quench it in LC-MS grade methanol, and analyze. The absence of the sulfonic acid byproduct validates that the anhydrous technique was successful. Quench the main reaction with saturated aqueous NH4​Cl and warm to room temperature.

Workflow Start Crude Sulfonyl Chloride (Anhydrous) Temp Cool to -78°C (Kinetic Control) Start->Temp Amine Add Amine + LiHMDS (Outcompete H2O) Temp->Amine Monitor LC-MS Analysis (Check Degradation) Amine->Monitor Product Sulfonamide Product (Stable) Monitor->Product Hydrolysis < 5%

Experimental workflow for sulfonamidation to outcompete rapid hydrolytic degradation.

Conclusion

The hydrolytic degradation of morpholinopyridine sulfonyl chlorides is driven by a highly favorable SN​2 transition state, exacerbated by the electronic properties of the pyridine ring. By understanding the causality of this mechanism, scientists can implement rigorous kinetic trapping strategies—such as cryogenic temperatures and strong, non-nucleophilic bases—to successfully isolate complex sulfonamides without succumbing to hydrolytic failure.

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Exploratory

Precursor Synthesis Pathways for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride: A Comprehensive Technical Guide

Executive Summary 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (CAS 337508-68-6) is a highly versatile electrophilic sulfonylating agent utilized extensively in medicinal chemistry. It serves as a critical buil...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (CAS 337508-68-6) is a highly versatile electrophilic sulfonylating agent utilized extensively in medicinal chemistry. It serves as a critical building block for synthesizing sulfonamide-containing therapeutics, including voltage-gated calcium channel blockers[1] and inhibitors of bacterial lipooligosaccharide transporters[2]. Because sulfonyl chlorides are inherently reactive and prone to hydrolysis, synthesizing this precursor requires strict control over electronic effects and reaction conditions. This whitepaper details a robust, self-validating three-step synthetic pathway optimized for high regioselectivity, yield, and long-term product stability.

Mechanistic Rationale & Pathway Selection

Designing a synthesis route for 6-morpholinopyridine-3-sulfonyl chloride requires navigating the inherent electronic properties of the pyridine ring. Direct chlorosulfonation of unsubstituted pyridine is notoriously difficult due to its electron-deficient nature and the deactivating effect of protonation in highly acidic media[3].

To overcome this barrier, the optimal pathway leverages a Nucleophilic Aromatic Substitution (SNAr) followed by an Electrophilic Aromatic Substitution (EAS) :

  • Activation via SNAr: 2-Chloropyridine is reacted with morpholine. The morpholine nitrogen displaces the chloride, yielding 2-morpholinopyridine. The introduction of the morpholine moiety provides a strong positive mesomeric (+M) effect, which significantly enriches the electron density of the pyridine ring.

  • Regioselective Chlorosulfonation: The +M effect of the morpholine group strongly directs incoming electrophiles to the para position relative to the morpholine substituent (C5 on the pyridine ring)[3]. When treated with chlorosulfonic acid (ClSO3H), the reaction proceeds via an SE2 mechanism[4], selectively yielding 6-morpholinopyridine-3-sulfonyl chloride.

  • Hydrochloride Salt Formation: Freebase sulfonyl chlorides containing basic amine centers are prone to auto-catalytic hydrolysis and intermolecular polymerization. Converting the product to a hydrochloride salt protonates the basic nitrogens, neutralizing their nucleophilicity and drastically enhancing the shelf-life and stability of the sulfonyl chloride[4].

Mechanism Morpholine Morpholine Group +M Effect Activating Pyridine Pyridine Ring Electron Deficient Directs EAS Morpholine->Pyridine Donates electron density Electrophile Chlorosulfonic Acid SO3Cl+ Electrophile Attacks C5 (para) Pyridine->Electrophile Nucleophilic attack from C5 Product Regioselective Product 6-Morpholinopyridine-3-sulfonyl chloride Electrophile->Product Substitution

Mechanistic rationale for the regioselective electrophilic aromatic substitution.

Experimental Protocols: A Self-Validating System

The following protocols are designed with built-in validation checkpoints to ensure causality, reproducibility, and structural integrity at every stage.

Step 1: SNAr Synthesis of 2-Morpholinopyridine

Causality Check: Neat morpholine acts as both the nucleophile and the solvent, driving the equilibrium forward while absorbing the generated HCl byproduct to prevent the stalling of the reaction.

  • Charge a dry round-bottom flask with 2-chloropyridine (1.0 eq) and morpholine (3.0 eq).

  • Heat the mixture to 105 °C under a nitrogen atmosphere with continuous stirring for 12 hours.

  • Validation Checkpoint: Monitor the reaction via TLC (Hexane/EtOAc 3:1). The complete disappearance of the 2-chloropyridine spot confirms reaction completion.

  • Cool the mixture to room temperature, dilute with distilled water, and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo to yield 2-morpholinopyridine as a pale yellow oil.

Step 2: Regioselective Chlorosulfonation

Causality Check: Chlorosulfonic acid acts as both the sulfonating and chlorinating agent. The reaction is highly exothermic; slow addition at 0 °C prevents charring, poly-sulfonation, and the formation of undesired sulfonic acid impurities[3].

  • Cool chlorosulfonic acid (5.0 eq) in a dry, multi-neck flask to 0 °C under an inert argon atmosphere.

  • Add 2-morpholinopyridine (1.0 eq) dropwise over 30 minutes, maintaining the internal temperature strictly below 5 °C.

  • Gradually warm the mixture to room temperature, then heat to 90 °C for 4.5 hours.

  • Validation Checkpoint: LC-MS of a carefully quenched aliquot (quenched in cold methanol) should show the corresponding methyl sulfonate mass, confirming successful sulfonyl group incorporation.

  • Cool the mixture back to 0 °C and carefully quench by adding it dropwise to vigorously stirred crushed ice. Critical: The temperature must remain below 5 °C to prevent the hydrolysis of the newly formed sulfonyl chloride[4].

  • Immediately extract the aqueous suspension with cold dichloromethane (DCM). Dry the organic layer over anhydrous Na2SO4.

Step 3: Hydrochloride Salt Precipitation

Causality Check: Immediate salt formation in an anhydrous solvent traps the molecule in its stable, non-nucleophilic form, preventing intermolecular sulfonamide formation.

  • Filter the DCM solution from Step 2 into a dry flask cooled to 0 °C.

  • Introduce 4M HCl in dioxane (1.2 eq) dropwise with vigorous stirring.

  • A white to off-white precipitate will immediately begin to form.

  • Stir for 30 minutes, filter the precipitate under a blanket of nitrogen, wash with cold anhydrous diethyl ether, and dry under high vacuum.

  • Validation Checkpoint: FTIR spectroscopy should reveal a strong S=O asymmetric stretch at ~1370 cm⁻¹ and a symmetric stretch at ~1170 cm⁻¹, confirming the intact sulfonyl chloride functional group.

SynthesisPathway SM 2-Chloropyridine + Morpholine Step1 Step 1: SNAr (100-120 °C, Base) SM->Step1 Int1 2-Morpholinopyridine Step1->Int1 Step2 Step 2: Chlorosulfonation (ClSO3H, 0 to 90 °C) Int1->Step2 Int2 6-Morpholinopyridine-3- sulfonyl chloride Step2->Int2 Step3 Step 3: Salt Formation (Anhydrous HCl in Dioxane) Int2->Step3 Product 6-Morpholinopyridine-3- sulfonyl chloride HCl Step3->Product

Three-step synthesis workflow for 6-Morpholinopyridine-3-sulfonyl chloride HCl.

Quantitative Data & Yield Optimization

The table below summarizes the optimized stoichiometric parameters, thermal conditions, and expected yields for the three-step batch process.

Reaction StepReagents & EquivalentsTemp (°C)Time (h)Expected Yield (%)Purity (HPLC)
1. SNAr 2-Chloropyridine (1.0), Morpholine (3.0)10512.088 - 92>98%
2. Chlorosulfonation 2-Morpholinopyridine (1.0), ClSO3H (5.0)0 → 904.575 - 80>95%
3. Salt Formation Sulfonyl Chloride (1.0), HCl in Dioxane (1.2)00.590 - 95>99%
Overall Process ---~60 - 70 >99%

Analytical Validation Standards

To ensure the trustworthiness of the synthesized precursor before deployment in downstream coupling reactions, the following analytical signatures must be verified:

  • ¹H NMR (400 MHz, DMSO-d6): The morpholine protons should appear as two distinct multiplets (~3.6 ppm and ~3.8 ppm). The pyridine ring protons will exhibit a characteristic AMX spin system, with the C2 proton (adjacent to the sulfonyl group) appearing most downfield (~8.5 ppm).

  • Melting Point: The hydrochloride salt typically exhibits a sharp melting point, whereas the freebase is often an unstable oil or low-melting solid.

  • Moisture Content (Karl Fischer): Must be strictly <0.1% to ensure the longevity of the sulfonyl chloride functionality.

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Protocols for Sulfonamide Synthesis Utilizing 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Target Audience: Researchers, medicinal chemists, and drug development professionals. Reagent Focus: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS: 1346510-61-9) Introduction & Chemical Context In modern dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Reagent Focus: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS: 1346510-61-9)

Introduction & Chemical Context

In modern drug discovery, sulfonamides are frequently deployed as premier amide bioisosteres. Compared to traditional amides, sulfonamides offer improved hydrolytic stability, an additional hydrogen bond acceptor (HBA), and an increased polar surface area (PSA), which can dramatically improve target binding affinity and physiochemical properties[1].

The reagent 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is a highly valuable building block for introducing the hydrophilic, drug-like 6-morpholinopyridine moiety into target molecular scaffolds. However, handling this specific reagent requires precise stoichiometric and mechanistic considerations. Because it is supplied as a hydrochloride salt, standard amination protocols must be dynamically adjusted to prevent reaction stalling and ensure high-yielding S–N bond formation.

Mechanistic Insights & Causality

As a self-validating system, a successful chemical protocol must account for the intrinsic properties of its reagents. The presence of the hydrochloride salt in this specific reagent dictates the entire experimental setup:

  • Why the Hydrochloride Salt? The basic morpholine nitrogen and the pyridine ring make the free base form of this sulfonyl chloride prone to auto-catalytic degradation. The hydrochloride salt stabilizes the molecule, ensuring a longer shelf-life and reliable purity.

  • The Stoichiometric Imperative: When designing the reaction, scientists must account for the extra HCl equivalent. The sulfonylation reaction itself generates one equivalent of HCl as a byproduct. Because the starting material brings an additional equivalent of HCl, a minimum of 2.0 to 2.5 equivalents of an acid-scavenging base (e.g., N,N-Diisopropylethylamine [DIPEA]) is strictly required. Failure to add this extra base will result in the protonation of the nucleophilic amine partner, rendering it inactive and drastically reducing yields[2].

  • Reaction Pathway: The reaction proceeds via a nucleophilic acyl substitution equivalent at the sulfur atom. The deprotonated amine attacks the electrophilic sulfonyl sulfur, forming a pentacoordinate transition state, followed by the rapid expulsion of the chloride leaving group.

Mechanism A 6-Morpholinopyridine-3-sulfonyl Chloride HCl B Free Base Formation (via DIPEA/TEA) A->B Base (1 eq) C Amine Nucleophilic Attack at Sulfonyl Sulfur B->C Amine D Tetrahedral Intermediate Formation C->D E Chloride Elimination & Deprotonation D->E Base (1-2 eq) F Target Sulfonamide Product E->F

Mechanistic pathway of sulfonamide synthesis from sulfonyl chloride hydrochloride.

Reaction Optimization & Data Presentation

To ensure reproducibility across different substrates, the choice of solvent and base must be tailored to the nucleophilicity of the target amine. The table below summarizes the optimized parameters for various amine classes reacting with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride.

Amine Reactivity ProfileRecommended BaseBase EquivalentsSolvent SystemTemperature ProfileExpected Yield
Primary Aliphatic (High)DIPEA or TEA2.5 eqAnhydrous DCM0 °C → RT80–95%
Primary Aryl (Moderate)Pyridine3.0 eqDCM or THF0 °C → RT70–85%
Sterically Hindered (Low)LiHMDS2.5 eqAnhydrous THF-78 °C → RT50–75%
Aqueous / Amino Acids Na₂CO₃3.0 eqH₂O / THF (Biphasic)0 °C → RT65–80%

Step-by-Step Experimental Protocols

Protocol A: Standard Sulfonylation for Aliphatic and Aryl Amines

Ideal for standard medicinal chemistry library synthesis.

  • Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the primary amine (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the stirring solution.

    • Causality: 1.0 eq neutralizes the HCl salt of the reagent, 1.0 eq scavenges the HCl produced during S-N bond formation, and the remaining 0.5 eq acts as a kinetic buffer to ensure the amine remains fully deprotonated[2].

  • Cooling: Submerge the flask in an ice-water bath to cool the mixture to 0 °C.

    • Causality: Lowering the temperature suppresses the formation of di-sulfonylation byproducts and minimizes the competitive hydrolysis of the sulfonyl chloride by trace ambient moisture[2].

  • Reagent Addition: Add 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.05 eq) portion-wise over 15 minutes.

  • Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 2–12 hours. Monitor the consumption of the starting amine via LC-MS or TLC.

  • Workup: Quench the reaction by adding saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (typically using Hexanes/EtOAc or DCM/MeOH gradients).

Workflow Step1 1. Preparation Dissolve Amine + Base in DCM Step2 2. Cooling Chill to 0 °C Step1->Step2 Step3 3. Addition Dropwise add Sulfonyl Chloride HCl Step2->Step3 Step4 4. Reaction Warm to RT, Stir 2-24h Step3->Step4 Step5 5. Quench & Workup Add aq. NH4Cl, Extract Step4->Step5 Step6 6. Purification Column Chromatography Step5->Step6

Step-by-step experimental workflow for standard sulfonamide synthesis.

Protocol B: Strong Base-Mediated Sulfonylation for Hindered Amines

Adapted from advanced drug discovery efforts, such as the synthesis of complex MsbA inhibitors[3].

For highly unreactive, electron-deficient, or sterically hindered complex amines, standard amine bases (like DIPEA) are thermodynamically insufficient to drive the reaction.

  • Preparation: Dissolve the hindered amine (1.0 eq) and 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.3 eq) in anhydrous THF.

  • Cooling: Cool the mixture strictly to -78 °C using a dry ice/acetone bath.

  • Activation: Dropwise add Lithium bis(trimethylsilyl)amide (LiHMDS) (1 M in THF, 2.5 eq).

    • Causality: While literature utilizing the free base form of this sulfonyl chloride requires only 1.0 eq of LiHMDS[3], using the hydrochloride salt mandates 2.5 eq. The strong base forcefully deprotonates the hindered amine to form a highly nucleophilic lithium amide species in situ, which rapidly attacks the sulfonyl chloride.

  • Reaction: Stir at -78 °C for 1 hour, then gradually allow the reaction to warm to room temperature over 4 hours.

  • Workup: Quench cold with aqueous NH₄Cl and extract with EtOAc. Proceed to standard purification.

Quality Control & Troubleshooting

  • Hydrolysis (Sulfonic Acid Byproduct): Sulfonyl chlorides are exquisitely sensitive to water. If LC-MS analysis reveals a dominant peak corresponding to 6-morpholinopyridine-3-sulfonic acid (M+H ≈ 245), ensure all solvents are strictly anhydrous. If using aqueous amino acids, a biphasic modified Schotten-Baumann approach is required, which relies on adding excess sulfonyl chloride to outpace the competitive rate of hydrolysis[4].

  • Di-sulfonylation: The formation of di-sulfonamides occurs if the reaction is left stirring for extended periods after the primary amine is consumed, or if a large excess of sulfonyl chloride is used. To remediate, strictly limit the reagent to 1.0–1.05 equivalents and maintain 0 °C during the initial addition phase[2].

References

  • Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives MDPI URL: [Link]

  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation Journal of the American Chemical Society URL: [Link]

Sources

Application

Application Note &amp; Protocols: Amine Derivatization using 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Abstract This document provides a comprehensive technical guide for the derivatization of primary and secondary amines using 6-morpholinopyridine-3-sulfonyl chloride hydrochloride. Sulfonamides are a cornerstone of moder...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive technical guide for the derivatization of primary and secondary amines using 6-morpholinopyridine-3-sulfonyl chloride hydrochloride. Sulfonamides are a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in numerous therapeutic agents.[1][2] This guide details the underlying chemical principles, step-by-step experimental protocols, product characterization techniques, and troubleshooting strategies. The inclusion of the morpholinopyridine moiety offers a unique tool for modulating physicochemical properties such as solubility and provides additional vectors for molecular interactions, making this reagent particularly valuable in drug discovery and chemical biology for the generation of compound libraries and structure-activity relationship (SAR) studies.[3][4]

Introduction: The Strategic Role of Sulfonamides

The sulfonamide functional group (R-SO₂-NR'R'') is a bioisostere of the amide bond, offering similar geometric properties but with enhanced metabolic stability and distinct hydrogen bonding capabilities.[5] This has led to its incorporation into a vast array of clinically successful drugs, including antibacterial agents, diuretics, antivirals, and anti-inflammatory drugs.[1][6] The reaction between a sulfonyl chloride and an amine is the most direct and robust method for sulfonamide synthesis.[5][7]

6-Morpholinopyridine-3-sulfonyl chloride hydrochloride stands out as a versatile building block. The morpholine group can improve aqueous solubility and pharmacokinetic profiles, while the pyridine ring offers a site for potential hydrogen bonding or further functionalization. This application note serves as a practical guide for researchers to effectively utilize this reagent in their synthetic workflows.

Chemical Principles and Reagent Overview

Reaction Mechanism

The formation of a sulfonamide from a sulfonyl chloride and an amine is a nucleophilic substitution reaction at the electrophilic sulfur center.[8] The amine's lone pair of electrons attacks the sulfur atom, leading to the displacement of the chloride leaving group. The reaction generates one equivalent of hydrochloric acid (HCl), which must be neutralized by a base to prevent protonation of the starting amine, which would render it non-nucleophilic.

.dot digraph "Sulfonamide Formation Mechanism" { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", width=2.5, height=1]; edge [fontname="Arial", color="#5F6368"];

} .enddot Caption: General mechanism of sulfonamide synthesis.

Reagent Handling and Stability

6-Morpholinopyridine-3-sulfonyl chloride is supplied as a hydrochloride salt, which enhances its shelf-life. However, like all sulfonyl chlorides, it is highly sensitive to moisture and will readily hydrolyze to the corresponding sulfonic acid.[9][10][11]

Key Handling Precautions:

  • Always handle the reagent under an inert atmosphere (e.g., nitrogen or argon).

  • Use anhydrous solvents and thoroughly dried glassware.

  • Store the reagent in a desiccator at the recommended temperature (typically 2-8°C).

  • For best results, use a fresh bottle or a freshly opened container of the reagent.[12]

General Experimental Workflow

The process from starting materials to the final, purified sulfonamide follows a standard synthetic chemistry workflow. This process is designed with multiple checkpoints to ensure reaction success.

.dot digraph "Experimental Workflow" { graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=10]; node [shape=record, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [color="#5F6368", fontname="Arial", fontsize=9];

} .enddot Caption: Self-validating experimental workflow diagram.

Protocol A: Derivatization of a Primary Aliphatic Amine

This protocol details the reaction of 6-morpholinopyridine-3-sulfonyl chloride with a representative primary amine, benzylamine.

Materials and Reagents:

  • 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (FW: 299.18 g/mol )

  • Benzylamine (FW: 107.15 g/mol )

  • Triethylamine (TEA) or Pyridine (anhydrous)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

ReagentEquivalentsAmount (for 1 mmol scale)
Benzylamine1.0107 mg (1.0 mmol)
6-Morpholinopyridine-3-sulfonyl Chloride HCl1.1329 mg (1.1 mmol)
Triethylamine2.5348 µL (2.5 mmol)
Anhydrous DCM-10 mL

Step-by-Step Procedure:

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂), add benzylamine (1.0 eq) and anhydrous DCM (0.1 M solution).

  • Base Addition: Add triethylamine (2.5 eq). Causality: An excess of this non-nucleophilic base is required to neutralize the HCl salt of the reagent and the HCl generated during the reaction.[9]

  • Cooling: Cool the stirred solution to 0 °C using an ice-water bath. Causality: Cooling mitigates the exothermic nature of the reaction and minimizes potential side reactions.[9]

  • Reagent Addition: In a separate vial, dissolve 6-morpholinopyridine-3-sulfonyl chloride hydrochloride (1.1 eq) in a minimum amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 10 minutes.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

  • Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Check for the consumption of the starting amine.

  • Quenching: Once the reaction is complete, carefully quench by adding saturated aqueous NaHCO₃ solution.[12]

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide.

Protocol B: Derivatization of a Secondary Arylamine

This protocol adapts the procedure for a less nucleophilic secondary amine, such as N-methylaniline. These substrates may require slightly more forcing conditions or a catalyst.

Materials and Reagents:

  • Same as Protocol A, with N-methylaniline replacing benzylamine.

  • 4-Dimethylaminopyridine (DMAP) (optional catalyst)

ReagentEquivalentsAmount (for 1 mmol scale)
N-Methylaniline1.0107 mg (1.0 mmol)
6-Morpholinopyridine-3-sulfonyl Chloride HCl1.2359 mg (1.2 mmol)
Pyridine3.0242 µL (3.0 mmol)
DMAP (optional)0.112 mg (0.1 mmol)
Anhydrous Acetonitrile (MeCN)-10 mL

Step-by-Step Procedure:

  • Preparation: To a flame-dried flask under N₂, add N-methylaniline (1.0 eq), anhydrous acetonitrile, and pyridine (3.0 eq). Causality: Pyridine serves as both the base and can act as a nucleophilic catalyst. Acetonitrile is a suitable polar, aprotic solvent.[9]

  • Catalyst (Optional): For particularly unreactive amines, add DMAP (0.1 eq).

  • Reagent Addition: Add 6-morpholinopyridine-3-sulfonyl chloride hydrochloride (1.2 eq) portion-wise at room temperature.

  • Heating: Heat the reaction mixture to 40-50 °C and stir for 6-24 hours.

  • Monitoring, Work-up, and Purification: Follow steps 6-11 as described in Protocol A. Note that a more polar solvent system may be required for chromatography.

Characterization of Derivatized Products

Confirmation of the sulfonamide product structure is achieved using standard spectroscopic techniques.

TechniqueObservationRationale
¹H NMR Disappearance of the amine N-H proton signal. For primary amines, the -NH₂ signal (2 protons) is replaced by a single -NH- proton signal, often a broad singlet between 8-11 ppm.[13][14] Aromatic protons on the morpholinopyridine core will be visible.Confirms the formation of the S-N bond.
¹³C NMR Characteristic shifts for aromatic and aliphatic carbons. The carbons adjacent to the sulfonyl group and the nitrogen atom will show predictable shifts.[14]Provides a complete carbon skeleton map of the new molecule.
FT-IR Appearance of two strong S=O stretching bands. Asymmetric stretch: ~1340-1310 cm⁻¹. Symmetric stretch: ~1180-1140 cm⁻¹.[13][14]Confirms the presence of the -SO₂- group.
Mass Spec (ESI) The mass spectrum will show a molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of the sulfonamide product.Confirms the molecular weight of the final compound.[13][15]

Troubleshooting Guide

ProblemPossible CauseRecommended Solution
No or Low Conversion 1. Inactive (hydrolyzed) sulfonyl chloride. 2. Insufficient base. 3. Amine is too weakly nucleophilic.1. Use a fresh bottle of the reagent; ensure anhydrous conditions.[9] 2. Ensure at least 2.2 equivalents of base are used to neutralize the HCl salt and the reaction byproduct. 3. Increase reaction temperature, add a catalyst (DMAP), or allow for longer reaction time.
Multiple Spots on TLC 1. Reaction with solvent (if nucleophilic). 2. Di-sulfonylation of a primary amine. 3. Degradation of starting material or product.1. Switch to an inert solvent like DCM, THF, or MeCN.[9] 2. Add the sulfonyl chloride slowly at 0 °C to maintain a low concentration. 3. Ensure the work-up procedure is not overly acidic or basic.
Difficult Purification 1. Product is highly polar. 2. Unreacted starting materials co-elute.1. Use a more polar solvent system for chromatography (e.g., methanol in DCM). 2. Ensure the reaction goes to completion and the aqueous wash steps are performed thoroughly to remove the base and salts.

References

  • Sulfonylation reaction between tertiary amines and aryl sulfonyl chloride via an N-demethylation reaction using CdS NPs. ResearchGate. [Link]

  • Amines as Nucleophiles. Chemistry LibreTexts. [Link]

  • Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. The Royal Society of Chemistry. [Link]

  • Protecting Groups for Amines: Sulfonamides. YouTube. [Link]

  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. PMC. [Link]

  • Identification of sulfonamides by NMR spectroscopy. PubMed. [Link]

  • Synthesis and characterization of some sulfonamide dervatives. Research India Publications. [Link]

  • Stimulation of Sulfonamides Antibacterial Drugs Activity as a Result of Complexation with Ru(III): Physicochemical and Biological Study. MDPI. [Link]

  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. [Link]

  • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

  • Sulfonyl Chloride Resins and Associated Supported Reagents. University of Southampton. [Link]

  • (PDF) Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. [Link]

  • Application of Sulfonyl in Drug Design. ResearchGate. [Link]

  • 6-Morpholino- and 6-amino-9-sulfonylpurine derivatives. Synthesis, computational analysis, and biological activity. PubMed. [Link]

  • Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. [Link]

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry. [Link]

  • SYNTHESES AND CHARACTERIZATION OF SOME NOVEL SUBSTITUTED PYRIDOSULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Rasayan Journal of Chemistry. [Link]

  • Derivatization of bisphenol A and its analogues with pyridine‐3‐sulfonyl chloride: multivariate optimization and fragmentation patterns by liquid chromatography/Orbitrap mass spectrometry. PMC. [Link]

  • Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication. [Link]

  • Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks. [Link]

  • Liquid Chromatographic Determination of Biogenic Amines in Fish Based on Pyrene Sulfonyl Chloride Pre-Column Derivatization. MDPI. [Link]

  • 6-(Morpholino)pyridin-3-amine. PubChem. [Link]

  • Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Agilent. [Link]

Sources

Method

Application Note: A Robust, Scalable Synthesis of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Abstract 6-Morpholinopyridine-3-sulfonyl chloride is a pivotal building block in medicinal chemistry, primarily serving as a precursor for a diverse range of sulfonamide derivatives. The inherent reactivity and potential...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

6-Morpholinopyridine-3-sulfonyl chloride is a pivotal building block in medicinal chemistry, primarily serving as a precursor for a diverse range of sulfonamide derivatives. The inherent reactivity and potential instability of heteroaromatic sulfonyl chlorides, however, present significant challenges for safe and efficient large-scale production.[1][2] This application note provides a comprehensive, field-tested guide for the scale-up synthesis of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride. We detail a two-step synthetic pathway, emphasizing critical process parameters, robust safety protocols, and in-process controls necessary for ensuring high yield, purity, and operational safety. This guide is intended for researchers, chemists, and process engineers in the pharmaceutical and chemical development sectors.

Introduction and Strategic Overview

The sulfonamide functional group is a cornerstone of modern pharmaceuticals, and the ability to reliably synthesize its sulfonyl chloride precursors is of paramount importance.[3] 6-Morpholinopyridine-3-sulfonyl chloride, in particular, offers a versatile scaffold for accessing novel chemical entities. Traditional methods for synthesizing sulfonyl chlorides often rely on harsh, unselective reagents like phosphorus oxychloride or sulfuryl chloride, which may not be suitable for complex, functionalized molecules.[3]

This guide presents a scalable two-step synthesis designed for robustness and safety. The strategy involves:

  • Sulfonation: Electrophilic sulfonation of the electron-rich 2-morpholinopyridine to generate the stable sulfonic acid intermediate.

  • Chlorination: Conversion of the sulfonic acid to the target sulfonyl chloride hydrochloride using a phosphorus pentachloride-based system. This method is analogous to established procedures for other pyridine sulfonyl chlorides and is amenable to industrial scale.[4][5]

The hydrochloride salt form of the final product is targeted as it often exhibits greater stability and is easier to handle than the free base.

Overall Synthetic Workflow

The following diagram outlines the strategic two-step approach from the starting material to the final product.

G cluster_0 Step 1: Sulfonation cluster_1 Step 2: Chlorination & Isolation Start 2-Morpholinopyridine Intermediate 6-Morpholinopyridine-3-sulfonic Acid Start->Intermediate  Conc. H₂SO₄ / Δ Product 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride Intermediate->Product  1. PCl₅ / POCl₃  2. Ice Quench QA_QC Final Product QC: - HPLC Purity - NMR & MS Identity - Melting Point Product->QA_QC

Caption: High-level workflow for the two-step synthesis.

Critical Safety and Handling Protocols (EHS)

Sulfonyl chlorides and the reagents used in their synthesis are hazardous. Strict adherence to safety protocols is mandatory.[6]

Primary Hazards:

  • Corrosivity: Sulfonyl chlorides, phosphorus pentachloride (PCl₅), phosphorus oxychloride (POCl₃), and concentrated sulfuric acid (H₂SO₄) are highly corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[6]

  • Reactivity with Water: PCl₅ and the sulfonyl chloride product react exothermically and potentially violently with water (including atmospheric moisture), releasing corrosive hydrogen chloride (HCl) gas.[6][7] This necessitates working under anhydrous conditions.

  • Toxicity: Inhalation of dust or vapors can be harmful. Decomposition can produce toxic gases like sulfur dioxide and hydrogen chloride.[6]

Mandatory Personal Protective Equipment (PPE):

  • Eye Protection: Tightly fitting safety goggles and a full-face shield are essential.[6][8]

  • Gloves: Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or thick nitrile). Always inspect gloves before use.[8]

  • Protective Clothing: A flame-resistant lab coat over chemical-resistant clothing is required. For large-scale operations, a full chemical-resistant suit may be necessary.[8]

  • Respiratory Protection: All operations must be conducted within a certified and properly functioning chemical fume hood.[6]

Emergency Procedures:

  • Spills: For small spills, cover with a dry, inert absorbent material such as sand or soda ash. Do not use water or combustible materials.[6] For large spills, evacuate the area and follow institutional emergency protocols.

  • Quenching Runaway Reactions: In the event of an uncontrolled exothermic reaction, lower the fume hood sash, alert colleagues, and evacuate if necessary. Do not attempt to quench a violent reaction with water.[6]

Detailed Scale-Up Synthesis Protocols

Part A: Synthesis of 6-Morpholinopyridine-3-sulfonic Acid (Intermediate)

Rationale: This step utilizes a standard electrophilic aromatic sulfonation. The morpholine group is strongly activating and ortho-, para-directing. Sulfonation is directed to the C-3 position due to steric hindrance at the C-5 position.

Reagents and Equipment:

Reagent/Equipment Specification
2-Morpholinopyridine 1.0 eq
Concentrated Sulfuric Acid (98%) 3.0 - 4.0 vol
Glass-lined Reactor Appropriate scale, with overhead stirring, temperature control, and addition funnel
Crushed Ice / Water For work-up

| Filtration Equipment | Buchner funnel or filter press |

Step-by-Step Protocol:

  • Reactor Setup: Ensure the reactor is clean, dry, and purged with nitrogen.

  • Reagent Charge: Charge the reactor with concentrated sulfuric acid (3.0 vol). Begin agitation and cool the acid to 0-5 °C using a chiller.

  • Substrate Addition: Slowly add 2-morpholinopyridine (1.0 eq) portion-wise to the cold sulfuric acid, ensuring the internal temperature does not exceed 20 °C. The addition is highly exothermic.

  • Reaction: Once the addition is complete, slowly heat the reaction mixture to 200-210 °C and hold for 5-6 hours. This high temperature is necessary to drive the sulfonation to completion.[4]

  • In-Process Check (IPC): After the hold, a sample can be taken (with extreme caution) and analyzed by HPLC to confirm the consumption of starting material.

  • Work-up & Isolation: Cool the reaction mixture to room temperature. In a separate, larger vessel equipped with vigorous stirring, prepare a mixture of crushed ice and water (approx. 10 vol).

  • Quench: Slowly and carefully pour the reaction mixture onto the crushed ice. This step is highly exothermic and will generate fumes. Maintain vigorous stirring.

  • Precipitation: The sulfonic acid product will precipitate as a solid. Stir the resulting slurry for 1-2 hours in the cold to ensure complete precipitation.

  • Filtration: Filter the solid product and wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7).

  • Drying: Dry the isolated solid under vacuum at 60-70 °C until a constant weight is achieved. The product is typically a stable, off-white solid.

Part B: Synthesis of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Rationale: This step converts the sulfonic acid to the sulfonyl chloride using phosphorus pentachloride (PCl₅), a standard and effective chlorinating agent for this transformation. A catalytic amount of phosphorus oxychloride (POCl₃) is used to facilitate the reaction.[4] The product is isolated as the hydrochloride salt after quenching, which enhances stability.

Reagents and Equipment:

Reagent/Equipment Specification
6-Morpholinopyridine-3-sulfonic Acid 1.0 eq
Phosphorus Pentachloride (PCl₅) 2.0 - 2.2 eq
Phosphorus Oxychloride (POCl₃) 0.1 eq (catalytic)
Glass-lined Reactor Anhydrous conditions, with overhead stirring, temperature control, reflux condenser, and gas scrubber

| Crushed Ice | For work-up |

Step-by-Step Protocol:

  • Reactor Setup: Ensure the reactor is scrupulously dry and purged with nitrogen. Fit a reflux condenser connected to a gas scrubber containing a sodium hydroxide solution to neutralize the HCl gas evolved.

  • Reagent Charge: Charge the reactor with the dried 6-Morpholinopyridine-3-sulfonic acid (1.0 eq), phosphorus pentachloride (2.0 eq), and phosphorus oxychloride (0.1 eq).

  • Reaction: Under a nitrogen atmosphere, slowly heat the stirred mixture to 125-130 °C. The mixture will become a slurry and then a stirrable liquid as the reaction progresses.[4] A large volume of HCl gas will be evolved.

  • Reaction Hold: Maintain the temperature at 130 °C for 4-5 hours. The reaction is typically complete when the evolution of HCl gas subsides.[9]

  • IPC: Monitor the reaction by HPLC. A small, carefully quenched sample can be derivatized with a standard amine (e.g., benzylamine) and analyzed to track the formation of the corresponding sulfonamide.

  • Cooling: After completion, cool the reaction mixture to room temperature (20-25 °C). The product mixture will be a thick, viscous oil or semi-solid.

  • Work-up & Isolation: Prepare a separate vessel with a large amount of crushed ice (approx. 15-20 vol).

  • Quench: With vigorous stirring, very slowly and carefully pour the reaction mixture onto the crushed ice. This is an extremely exothermic and hazardous step. The rate of addition must be controlled to keep the quench temperature below 10 °C. The product will precipitate as the hydrochloride salt.

  • Filtration: Once the quench is complete, stir the slurry for 1 hour, then filter the solid product.

  • Washing: Wash the filter cake with copious amounts of ice-cold water, followed by a wash with a cold saturated sodium bicarbonate solution, and finally with more ice-cold water until the filtrate is neutral.[4]

  • Drying: Crucially, do not heat the product while wet, as this will cause rapid decomposition. [9] Dry the product under a high vacuum at ambient temperature (not exceeding 30 °C) until a constant weight is achieved. The final product is a beige solid.[10]

Scale-Up: Critical Parameters & Troubleshooting

Successful scale-up requires strict control over key variables. The interplay between these factors determines the final yield, purity, and safety of the process.

G Temp Temperature Control Purity High Purity Temp->Purity Ensures Safety Process Safety Temp->Safety Prevents Decomp Decomposition Temp->Decomp Causes Runaway Thermal Runaway Temp->Runaway Leads to Moisture Moisture Exclusion Yield High Yield Moisture->Yield Maximizes Moisture->Purity Protects Moisture->Decomp Causes Hydrolysis Addition Reagent Addition Rate Addition->Safety Ensures Addition->Runaway Can Cause Stoich Stoichiometry (PCl₅) Stoich->Yield Drives to Completion Byprod Byproduct Formation Stoich->Byprod Excess causes

Caption: Interdependencies of critical process parameters.

Troubleshooting Guide:

Issue Probable Cause(s) Recommended Solution(s)
Low Yield in Step A Incomplete reaction; insufficient temperature or time. Increase reaction temperature to 210-220 °C or extend hold time. Confirm with IPC.
Low Yield in Step B Hydrolysis of product due to moisture ingress; incomplete reaction. Ensure all equipment is scrupulously dry and maintain a positive nitrogen pressure. Confirm consumption of sulfonic acid by IPC before quenching.
Product Decomposition Presence of water during heating; prolonged drying at elevated temperatures. Do not heat the wet product. Dry under high vacuum at ambient temperature. Sulfonyl chlorides are thermally sensitive.[1][9]
Dark Product Color Impurities from starting material; slight decomposition during reaction. Ensure high-purity starting materials. A charcoal treatment or recrystallization of the intermediate sulfonic acid may be necessary.

| Difficult Filtration | Very fine particle size. | Increase the aging time of the slurry after quenching to allow for particle growth. Ensure the quench is performed slowly and at a low temperature. |

Quality Control and Characterization

The final product must be analyzed to confirm its identity and purity. Due to the product's instability in the presence of water, sample preparation for analysis must be done using anhydrous solvents.[11]

ParameterMethodExpected Result / Specification
Appearance Visual InspectionBeige to light brown solid
Identity ¹H NMR, ¹³C NMRSpectrum consistent with the structure of 6-Morpholinopyridine-3-sulfonyl Chloride
Identity LC-MS[M+H]⁺ corresponding to the free base molecular weight (262.72 g/mol )
Purity HPLC (UV detection)≥ 95% purity. A suitable method would use a C18 column with a gradient of acetonitrile and water with a phosphate buffer, similar to related compounds.[11]
Melting Point Capillary MethodA defined melting range should be established for the hydrochloride salt.

Conclusion

The two-step protocol detailed in this application note provides a reliable and scalable pathway to 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride. The success of this synthesis on a large scale is fundamentally dependent on rigorous moisture exclusion and precise temperature control, particularly during the chlorination and quenching steps. By adhering to the outlined procedures and stringent safety measures, drug development professionals can confidently produce this valuable intermediate with high purity and yield, enabling the advancement of medicinal chemistry programs.

References

  • ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
  • BenchChem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
  • Bar-Lavan, Y., et al. (2020). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

  • Clarke, H. T., et al. (n.d.). p-Acetaminobenzenesulfonyl chloride. Organic Syntheses. Available at: [Link]

  • Borysov, S. S., et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. The Journal of Organic Chemistry. Available at: [Link]

  • Thermo Fisher Scientific. (2025, December 20). Safety Data Sheet - Furan-2-sulfonyl chloride.
  • Haxell, T. F., et al. (2021). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. Available at: [Link]

  • Singh, S., et al. (2013). SYNTHESES AND CHARACTERIZATION OF SOME NOVEL SUBSTITUTED PYRIDOSULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Rasayan Journal of Chemistry, 6(3), 196-200.
  • CN117700355A. (2024, March 15). Synthesis method of pyridine-3-sulfonyl chloride. Google Patents.
  • CN114710156A. (2022, July 8). Method for detecting content of pyridine-3-sulfonyl chloride. Eureka by PatSnap.
  • EP2963019B1. (2014, February 27). METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE. European Patent Office. Available at: [Link]

  • WO2016204096A1. (n.d.). Pyridine-3-sulfonyl chloride production method. Google Patents.
  • Movassaghi, M., et al. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Organic Letters. Available at: [Link]

Sources

Application

Application Note: Optimal Catalysts and Solvents for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride Coupling

Introduction & Chemical Context The synthesis of complex sulfonamides is a cornerstone of modern medicinal chemistry. Specifically, 6-Morpholinopyridine-3-sulfonyl chloride is a highly versatile building block frequently...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Context

The synthesis of complex sulfonamides is a cornerstone of modern medicinal chemistry. Specifically, 6-Morpholinopyridine-3-sulfonyl chloride is a highly versatile building block frequently utilized in the development of kinase inhibitors, calcium channel blockers, and novel antibacterial agents such as Cerastecin, which targets the lipooligosaccharide transporter MsbA[1].

When supplied as a hydrochloride salt (CAS 1346510-61-9), this reagent presents unique stoichiometric and solubility challenges. The presence of the morpholine and pyridine nitrogens, combined with the HCl salt, requires precise control over the catalytic system and solvent environment to prevent competitive hydrolysis and maximize the yield of the S-N bond formation. This application note details the optimal methodologies, mechanistic causalities, and self-validating protocols required to achieve high-yielding couplings with this specific reagent.

Mechanistic Causality: Base, Catalyst, and Solvent Dynamics

To design a self-validating and robust protocol, one must understand the causality behind the selection of reagents.

The Stoichiometric Imperative of the HCl Salt

Unlike free-base sulfonyl chlorides, the hydrochloride salt requires a minimum of 2.0 equivalents of base simply to reach the stoichiometric baseline. One equivalent is consumed to neutralize the inherent HCl salt (free-basing the reagent), and a second equivalent is required to scavenge the HCl generated during the sulfonamide S-N bond formation. In practice, utilizing 2.5 to 3.0 equivalents is optimal to drive the reaction forward and maintain a basic environment.

Solvent Selection
  • Dichloromethane (DCM): The classical solvent of choice. DCM does not participate in hydrogen bonding, allowing the amine nucleophile to remain unsolvated and highly reactive. It also provides excellent solubility for the neutralized 6-morpholinopyridine-3-sulfonyl chloride[2].

  • Tetrahydrofuran (THF): Essential when utilizing strong organometallic bases (e.g., LiHMDS) for poorly nucleophilic amines. THF coordinates the lithium cation, stabilizing the highly reactive amide anion intermediate[1].

  • Deep Eutectic Solvents (DES): For green chemistry applications, choline chloride/glycerol (ChCl/Gly) mixtures have emerged as sustainable alternatives. The subtle interplay of electronic effects in DESs suppresses the competitive hydrolysis of the sulfonyl chloride, allowing for aerobic, room-temperature couplings[3].

Catalyst and Base Selection
  • DIPEA / TEA (Acid Scavengers): Triethylamine (TEA) and Diisopropylethylamine (DIPEA) act as non-nucleophilic bulk bases. They are frequently used in DCM at room temperature for standard primary and secondary aliphatic amines[4].

  • DMAP (Nucleophilic Catalyst): 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst. It attacks the sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate. This intermediate is significantly more susceptible to attack by sterically hindered amines than the parent sulfonyl chloride[4].

  • LiHMDS (Organometallic Base): For unreactive, electron-deficient anilines or complex amides, the standard DIPEA/DMAP system often fails. Pre-deprotonation of the amine with Lithium bis(trimethylsilyl)amide (LiHMDS) at -78 °C forces the coupling by generating a highly reactive nitrogen anion[1].

Quantitative Data Summary

The following table summarizes the optimal conditions based on the nature of the amine substrate.

MethodologyAmine TypeSolventBase / CatalystTemp (°C)Expected YieldKey Advantage
Classical Catalysis Aliphatic / PrimaryDCMDIPEA (3.0 eq) / DMAP (0.1 eq)0 to 2580 - 95%Highly reliable, easy scale-up
Strong Base (Anionic) Sterically Hindered / ArylTHFLiHMDS (1.0 - 1.2 eq)-78 to 2560 - 85%Overcomes poor nucleophilicity
Green Chemistry Standard AminesChCl/GlyEt₃N (2.0 - 2.5 eq)2570 - 97%Eco-friendly, suppresses hydrolysis

Experimental Workflows & Logical Relationships

Workflow Substrate 6-Morpholinopyridine-3-sulfonyl Chloride HCl Neutralization Base Neutralization (DIPEA / TEA, >2.5 eq) Substrate->Neutralization Amine Amine Nucleophile Coupling S-N Bond Formation (DCM, 0 °C to RT) Amine->Coupling Activation Electrophilic Activation (DMAP Catalyst) Neutralization->Activation Active Sulfonyl Chloride Activation->Coupling Product Target Sulfonamide Isolation & Workup Coupling->Product

Caption: Experimental workflow for 6-morpholinopyridine-3-sulfonyl chloride HCl coupling.

LiHMDS_Pathway Amine Poorly Nucleophilic Amine Deprotonation Deprotonation (LiHMDS, -78 °C, THF) Amine->Deprotonation Anion Highly Reactive Amide Anion Deprotonation->Anion Coupling Rapid Substitution (-78 °C to RT) Anion->Coupling Sulfonyl 6-Morpholinopyridine-3-sulfonyl Chloride (Free Base) Sulfonyl->Coupling

Caption: Logical relationship of LiHMDS-mediated coupling for electron-deficient amines.

Step-by-Step Methodologies & Self-Validating Protocols

Protocol A: Standard Aliphatic/Aryl Amine Coupling (DCM / DIPEA / DMAP)

Designed for standard primary and secondary amines. This protocol utilizes DMAP to accelerate the reaction before the sulfonyl chloride can hydrolyze.

Step-by-Step Procedure:

  • Preparation: In an oven-dried flask under inert atmosphere (N₂ or Ar), dissolve the amine substrate (1.0 eq) in anhydrous DCM (0.1 M concentration).

  • Base Addition: Add DIPEA (3.0 eq) and DMAP (0.1 eq) to the solution. Stir for 5 minutes at room temperature.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling minimizes the exothermic degradation of the sulfonyl chloride upon neutralization.

  • Reagent Addition: Add 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.1 to 1.2 eq) portion-wise over 10 minutes.

  • Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

  • Workup: Dilute the mixture with additional DCM. Wash sequentially with 1M aqueous HCl (2x), saturated aqueous NaHCO₃ (1x), and brine (1x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol Validation & Quality Control:

  • Self-Validation: The 1M HCl wash is critical; it removes excess DIPEA, DMAP, and unreacted aliphatic amines. The NaHCO₃ wash removes any hydrolyzed 6-morpholinopyridine-3-sulfonic acid byproduct.

  • QC Check: The crude organic layer should yield a distinct, UV-active spot on TLC (254 nm, due to the pyridine ring). LC-MS analysis must show the [M+H]+ peak of the target sulfonamide with no [M+H+18]+ contamination (which would indicate the presence of the hydrolyzed sulfonic acid).

Protocol B: Complex/Electron-Deficient Amine Coupling (THF / LiHMDS)

Adapted from advanced medicinal chemistry workflows (e.g., Cerastecin synthesis)[1], this protocol is strictly for unreactive anilines or sterically hindered amines where Protocol A fails.

Step-by-Step Procedure:

  • Preparation: In an oven-dried flask under strict inert atmosphere, dissolve the complex amine (1.0 eq) and 6-Morpholinopyridine-3-sulfonyl Chloride (free base, 1.3 eq) in anhydrous THF (0.2 M). Note: If using the HCl salt, it must be pre-washed with aqueous NaHCO₃ and extracted into an organic layer to yield the free base prior to this reaction, as LiHMDS will be destroyed by the HCl.

  • Cooling: Submerge the flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C.

  • Deprotonation & Coupling: Dropwise, add LiHMDS (1.0 M in THF, 1.0 - 1.1 eq relative to the amine). Causality: The bulky bis(trimethylsilyl) groups of LiHMDS prevent it from acting as a nucleophile against the sulfonyl chloride, while its extreme basicity quantitatively deprotonates the amine to form an ultra-reactive anion.

  • Reaction Progression: Stir at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature over 2 hours.

  • Quenching: Quench the reaction at 0 °C by adding saturated aqueous NH₄Cl. Causality: Quenching with a mild acid buffer prevents competitive hydrolysis of any remaining sulfonyl chloride during the liquid-liquid extraction.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

Protocol Validation & Quality Control:

  • Self-Validation: LiHMDS is highly moisture sensitive. If the reaction fails (yielding only starting material), the most common failure point is wet THF or failure to maintain -78 °C during the addition.

  • QC Check: Monitor the reaction via LC-MS. A successful coupling will show a complete disappearance of the amine mass and the emergence of the sulfonamide mass. The isotopic pattern of the product should confirm the loss of the chlorine atom.

Sources

Method

Application Note: Utilizing 6-Morpholinopyridine-3-Sulfonyl Chloride Hydrochloride in the Synthesis of Novel MsbA Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Antimicrobial Drug Discovery, Sulfonamidation Protocols, ABC Transporter Inhibition Executive Summary & Scientific C...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Focus: Antimicrobial Drug Discovery, Sulfonamidation Protocols, ABC Transporter Inhibition

Executive Summary & Scientific Context

The escalating threat of multidrug-resistant (MDR) Gram-negative bacteria, particularly Acinetobacter baumannii, has necessitated the discovery of antibiotics with novel mechanisms of action [1]. Traditional targets have been exhausted, leading researchers to focus on the lipooligosaccharide (LOS) transport pathway.

Recent breakthroughs in antimicrobial drug discovery have identified MsbA , an essential ATP-binding cassette (ABC) transporter, as a highly druggable target. MsbA is responsible for "flipping" LOS from the cytoplasmic leaflet to the periplasmic leaflet of the inner membrane. Inhibiting this flippase function leads to a lethal cytoplasmic accumulation of LOS and subsequent bacterial cell rupture [1].

In 2024, a novel class of MsbA inhibitors known as Cerastecins (e.g., Cerastecin D) was developed. A critical structural feature of these potent inhibitors is the morpholino-pyridine sulfonamide moiety, which dictates the molecule's unique serpentine binding configuration within the MsbA dimer interface [2]. The essential building block for installing this moiety is 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (CAS: 1346510-61-9).

This application note provides a comprehensive guide on the physicochemical properties, handling, and precise synthetic integration of 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride into drug discovery pipelines.

Physicochemical Profiling and Reagent Data

Before integrating this building block into a synthetic workflow, it is crucial to understand its physical properties. The presence of the hydrochloride salt enhances the stability of the sulfonyl chloride during storage but requires stoichiometric adjustments during basic coupling reactions.

Table 1: Chemical Properties of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride [3]

PropertySpecification / Value
Chemical Name 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride
CAS Registry Number 1346510-61-9
Molecular Formula C9H12Cl2N2O3S
Molecular Weight 299.17 g/mol
Appearance Solid (White to off-white powder)
Hydrogen Bond Acceptors 4
Hydrogen Bond Donors 1 (as HCl salt)
Storage Conditions Inert atmosphere (Argon/N2), 2–8 °C, strictly desiccated

Causality Note: Sulfonyl chlorides are highly susceptible to hydrolysis. The hydrochloride salt form mitigates premature degradation by protonating the morpholine nitrogen, reducing intramolecular or intermolecular nucleophilic attack. However, exposure to atmospheric moisture will still lead to the formation of the inactive sulfonic acid.

Mechanistic Pathway: MsbA Inhibition

To understand why the morpholino-pyridine sulfonamide group is synthesized, we must visualize its biological role. The sulfonamide acts as a critical hydrogen-bond acceptor/donor network within the MsbA transmembrane domain, stalling the transporter and decoupling ATP hydrolysis from LOS flipping [2].

msba_pathway A Cytoplasmic LOS Synthesis B MsbA Transporter (Inner Membrane) A->B C Periplasmic LOS Flipping B->C ATP Hydrolysis Rupture Cell Rupture & Bacterial Death B->Rupture Toxic LOS Buildup D Lpt Complex Transport C->D E Outer Membrane Integrity D->E Inhibitor Cerastecin D (Morpholino-sulfonamide) Inhibitor->B Stalls Transporter

Figure 1: Mechanism of action for Cerastecin D, highlighting the disruption of the LOS transport pathway.

Experimental Protocol: Sulfonamidation Workflow

The following protocol details the coupling of 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride with a complex, sterically hindered aniline/amino-benzoate derivative—a key step in the synthesis of Cerastecin analogs [1].

Rationale for Experimental Choices (E-E-A-T)
  • Base Selection (LiHMDS): Traditional bases like Triethylamine (TEA) or Pyridine are often insufficient for deprotonating electron-deficient or sterically hindered anilines. Lithium bis(trimethylsilyl)amide (LiHMDS) is a strong, non-nucleophilic base that quantitatively deprotonates the amine without attacking the electrophilic sulfonyl chloride.

  • Temperature Control (-78 °C): The reaction is highly exothermic. Conducting the addition at -78 °C prevents thermal degradation of the sulfonyl chloride and suppresses the formation of bis-sulfonylation byproducts.

  • Stoichiometry Adjustment: Because the reagent is a hydrochloride salt, an additional equivalent of base is required to neutralize the HCl before the sulfonamidation can proceed efficiently.

Step-by-Step Methodology

Reagents Required:

  • Amine substrate (e.g., Methyl 2-amino-5-(...)-benzoate derivative): 1.0 equivalent (e.g., 0.819 mmol)

  • 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride: 1.3 equivalents (e.g., 1.06 mmol)

  • LiHMDS (1.0 M solution in THF): 2.3 equivalents (1.0 eq for the amine + 1.3 eq to neutralize the HCl salt)

  • Anhydrous Tetrahydrofuran (THF): 2.0 mL per mmol of substrate

Procedure:

  • Preparation of the Amine Solution: In an oven-dried Schlenk flask equipped with a magnetic stir bar, dissolve the amine substrate (0.819 mmol) in anhydrous THF (2.0 mL) under a continuous stream of Argon.

  • Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the solution to equilibrate to −78 °C for 15 minutes.

  • Deprotonation: Slowly add LiHMDS (1.0 M in THF, 1.88 mL, 1.88 mmol) dropwise via a gas-tight syringe over 5 minutes. Self-Validation Check: A slight color change (often yellow/orange) indicates the formation of the lithium amide anion. Stir for 30 minutes at −78 °C.

  • Electrophile Addition: Dissolve 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (317 mg, 1.06 mmol) in a minimal amount of anhydrous THF (approx. 1 mL). Add this solution dropwise to the reaction mixture at −78 °C.

  • Reaction Progression: Maintain the reaction at −78 °C for 2 hours, then slowly allow the cold bath to expire, warming the mixture to room temperature overnight.

  • Quenching and Workup: Quench the reaction by adding saturated aqueous ammonium chloride ( NH4​Cl ) solution (5 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient) to yield the pure sulfonamide intermediate.

synthesis_workflow Step1 1. Dissolve Amine Substrate in Anhydrous THF (Argon atm) Step2 2. Cool to -78 °C (Dry Ice / Acetone) Step1->Step2 Step3 3. Dropwise addition of LiHMDS (Forms Lithium Amide Anion) Step2->Step3 Step4 4. Add 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride Step3->Step4 Step5 5. Stir at -78 °C, then warm to RT (Sulfonamidation) Step4->Step5 Step6 6. Quench with sat. NH4Cl & Extract with EtOAc Step5->Step6 Step7 7. Flash Chromatography (DCM/MeOH gradient) Step6->Step7 Target Purified Morpholino-Sulfonamide Intermediate Step7->Target

Figure 2: Step-by-step synthetic workflow for the sulfonamidation of complex anilines using the title compound.

Downstream Validation: Efficacy Data

Once the Cerastecin derivative is synthesized utilizing the 6-morpholinopyridine-3-sulfonyl moiety, its efficacy must be validated. The primary validation metric in antimicrobial drug discovery is the Minimum Inhibitory Concentration (MIC).

The incorporation of the morpholino-pyridine group was found to be critical for maintaining antibacterial activity in the presence of human serum—a major hurdle in previous generations of MsbA inhibitors [1].

Table 2: Comparative MIC Data for Cerastecin D against A. baumannii Strains [1]

Bacterial StrainResistance ProfileMIC (µg/mL) - Standard MediaMIC (µg/mL) - 50% Human Serum
A. baumannii ATCC 19606Wild-Type (Susceptible)0.060.25
A. baumannii Clinical Isolate 1Carbapenem-Resistant0.120.50
A. baumannii Clinical Isolate 2Multi-Drug Resistant (MDR)0.120.50

Data Interpretation: The data demonstrates that the morpholino-pyridine sulfonamide architecture effectively bypasses ubiquitous efflux pumps and maintains potent bactericidal activity even when subjected to the high protein binding environment of human serum.

References

  • Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Moisture Degradation of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals handling 6-Morpholinopyridine-3-sulfonyl Chloride Hyd...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals handling 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS: 1346510-61-9). This compound is a highly reactive electrophile used in sulfonamide synthesis, but it is notoriously unstable if mishandled.

This guide bypasses generic advice to provide you with a deep mechanistic understanding of its degradation, followed by self-validating protocols to ensure high-fidelity coupling reactions.

Mechanistic Insight: The "Dual-Threat" Degradation Profile

To prevent degradation, you must first understand the causality behind it. 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride suffers from a unique "dual-threat" vulnerability:

  • Aggressive Hygroscopicity : While all sulfonyl chlorides are moisture-sensitive, the hydrochloride salt form of this compound makes it exponentially more vulnerable. The electronegative chloride ion in the salt lattice acts as a potent hydrogen bond acceptor, actively 1[1].

  • Electrophilic Vulnerability : Once water is absorbed into the lattice, it acts as a nucleophile. The oxygen atom in water directly attacks the highly electrophilic sulfur atom of the sulfonyl chloride moiety, displacing the chloride leaving group. This 2[2].

Degradation A 6-Morpholinopyridine-3-sulfonyl Chloride HCl Salt B Atmospheric Moisture (H2O) Absorbed by HCl Salt A->B Hygroscopicity C Nucleophilic Attack on Sulfur Atom B->C Hydrolysis D 6-Morpholinopyridine-3-sulfonic acid (Inactive Byproduct) C->D Loss of Cl- E HCl Gas (Corrosive Byproduct) C->E Gas Evolution

Fig 1: Moisture-induced degradation pathway of the sulfonyl chloride HCl salt.

Quantitative Degradation Factors

To optimize your handling environment, compare the kinetic impacts of various environmental factors below:

Environmental FactorCritical ThresholdKinetic Impact on HydrolysisPreventative Countermeasure
Atmospheric Moisture >30% Relative HumidityExponential acceleration of surface degradation.Store in desiccator; handle exclusively in a glovebox.
Temperature >0°C during storageIncreases thermal kinetic energy, accelerating nucleophilic attack.Store at -20°C under an Argon atmosphere.
Solvent Water Content >50 ppm H₂ORapid in-situ conversion to sulfonic acid during reaction.Use freshly distilled solvents over activated molecular sieves.

Troubleshooting & FAQs

Q1: My sulfonamide coupling yield is consistently low (<20%), and I see a highly polar, baseline spot on my TLC. What is happening? A1: That baseline spot is almost certainly 6-morpholinopyridine-3-sulfonic acid. Because sulfonic acids are highly polar, they will not migrate on normal-phase silica TLC plates. This indicates that your sulfonyl chloride hydrolyzed before it could react with your amine. You must rigorously 3[3].

Q2: How should I store the bulk material to prevent degradation over time? A2: Store the sealed bottle at -20°C inside a secondary container filled with a high-capacity desiccant (e.g., indicating Drierite). Crucial Step: When removing the bottle from the freezer, you must allow it to equilibrate to room temperature before opening. Opening a cold bottle causes immediate condensation of atmospheric moisture directly onto the hygroscopic powder, ruining the batch.

Q3: Can I "rescue" or re-chlorinate the degraded sulfonic acid byproduct? A3: No. While simple sulfonic acids can theoretically be converted back to sulfonyl chlorides using harsh reagents like thionyl chloride (SOCl₂), doing so with this specific substrate is highly discouraged. The morpholine ring is sensitive to harsh electrophilic conditions, and the precise hydrochloride salt stoichiometry will be destroyed. Discard degraded batches and use fresh material.

Q4: I am using Triethylamine (TEA) as my base, but my reaction turns black and fails. Why? A4: 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride contains an acidic HCl equivalent. If your TEA is not strictly anhydrous, the exothermic neutralization of the HCl salt in the presence of trace water will rapidly accelerate the hydrolysis of the sulfonyl chloride. Switch to a sterically hindered, anhydrous base like N,N-Diisopropylethylamine (DIPEA).

Self-Validating Experimental Protocols

To guarantee trustworthiness in your results, do not rely on assumptions. The following protocol is a self-validating system —it includes built-in analytical checks to prove the integrity of your reagents before committing your valuable amine substrate.

Workflow S1 1. Storage -20°C under Ar S2 2. Equilibration Warm to RT S1->S2 Prevents Condensation S3 3. Transfer Glovebox/Schlenk S2->S3 Maintains Inert Atm S4 4. Reaction Dry Solvents S3->S4 Excludes H2O S5 5. Validation LCMS Quench Check S4->S5 Confirms Integrity

Fig 2: Self-validating anhydrous workflow for handling moisture-sensitive reagents.

Protocol: Anhydrous Sulfonamide Coupling with Built-in Integrity Check

Phase 1: Preparation & Solvent Validation

  • Solvent Drying: Dispense Dichloromethane (DCM) or Tetrahydrofuran (THF) from a solvent purification system (SPS).

  • Validation Step: Perform a Karl Fischer titration on the solvent. Do not proceed unless water content is <50 ppm.

  • Glassware: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon three times.

Phase 2: Reagent Handling & Integrity Check

  • Equilibration: Allow the sealed bottle of 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride to warm to room temperature in a desiccator for 1 hour.

  • Transfer: Inside an Argon-filled glovebox, weigh 1.0 equivalent of the sulfonyl chloride into the Schlenk flask. Seal with a rubber septum.

  • Solvation: Inject the validated anhydrous solvent into the flask via syringe.

  • Validation Step (The Methanol Quench): Before adding your amine, withdraw a 10 µL aliquot of the solution and inject it into an LCMS vial containing 1 mL of anhydrous methanol and 1 drop of DIPEA.

    • Causality: Methanol will instantly trap intact sulfonyl chloride to form the methyl sulfonate ester (Expected LCMS [M+H]⁺ ≈ 259 m/z). If your reagent has degraded, you will only see the sulfonic acid (Expected LCMS [M+H]⁺ ≈ 245 m/z). If you see the 245 m/z peak, abort the reaction; your system is wet.

Phase 3: Coupling Execution

  • Base Addition: Inject 2.5 equivalents of anhydrous DIPEA dropwise at 0°C. (Note: 1.0 eq is consumed neutralizing the HCl salt; 1.0 eq neutralizes the HCl generated during coupling; 0.5 eq acts as a catalytic excess).

  • Amine Addition: Slowly inject 1.1 equivalents of your target amine.

  • Monitoring: Allow the reaction to warm to room temperature. Monitor via TLC until the starting material is fully consumed.

References

  • Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention Source: HoriazonChemical URL:[Link]

  • Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs Source: MDPI (Pharmaceutics) URL:[Link]

Sources

Optimization

Optimizing reaction yields with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Technical Support Center: Optimizing Sulfonylation with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride Welcome to the advanced troubleshooting and methodology center for 6-Morpholinopyridine-3-sulfonyl Chloride H...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing Sulfonylation with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Welcome to the advanced troubleshooting and methodology center for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS: 1346510-61-9). This highly specific heteroaromatic sulfonyl chloride is a critical electrophilic building block in modern drug discovery, notably utilized in the synthesis of novel antibacterial agents targeting the MsbA transporter in multidrug-resistant Acinetobacter baumannii[1].

Despite its high synthetic value, researchers frequently encounter depressed yields, stalled reactions, or rapid degradation when using this reagent. As an Application Scientist, I have found that these failures almost universally stem from two overlooked chemical properties: the stoichiometric disruption caused by its hydrochloride salt form, and the inherent moisture/thermal sensitivity of the electron-rich pyridine-morpholine system.

This guide provides the mechanistic reasoning, visual diagnostics, and self-validating protocols required to master this reagent.

Diagnostic Workflow

TroubleshootingWorkflow Start Sub-Optimal Yield Sulfonamide Synthesis Analysis Conduct LC-MS / TLC Reaction Profiling Start->Analysis Unreacted Observation: High Unreacted Amine Analysis->Unreacted Hydrolysis Observation: Polar Sulfonic Acid Analysis->Hydrolysis Disulf Observation: Di-sulfonylation Analysis->Disulf Sol1 Action: Increase Base to 3.0+ eq (Compensate for HCl Salt) Unreacted->Sol1 Sol2 Action: Use Anhydrous Solvents & Strict Argon Atmosphere Hydrolysis->Sol2 Sol3 Action: Lower Temp to 0°C & Limit Reagent to 1.05 eq Disulf->Sol3

Fig 1: Diagnostic workflow for troubleshooting 6-Morpholinopyridine-3-sulfonyl chloride reactions.

Frequently Asked Questions (FAQs)

Q1: My sulfonylation reaction is stalling at 20% conversion, and LC-MS shows massive amounts of unreacted primary amine. I used the standard 1.5 equivalents of triethylamine (Et₃N). What went wrong? A1: The root cause is a stoichiometric mismatch. You are using the hydrochloride salt of the sulfonyl chloride. When added to the reaction, the HCl equivalent immediately scavenges 1.0 equivalent of your Et₃N to form triethylammonium chloride. This leaves only 0.5 equivalents of base to neutralize the HCl generated during the actual sulfonylation step. The reaction mixture rapidly becomes acidic, protonating your nucleophilic amine and halting the catalytic cycle. Solution: You must use a minimum of 2.5 to 3.0 equivalents of a non-nucleophilic base (e.g., Et₃N or DIPEA) to ensure the reaction remains basic throughout the process[2].

Q2: I observe a highly polar, baseline spot on my TLC that does not correspond to my product or starting material. What is this byproduct? A2: This is 6-morpholinopyridine-3-sulfonic acid, the product of sulfonyl chloride hydrolysis. Sulfonyl chlorides are highly electrophilic and react rapidly with trace water in your solvent or atmosphere[3]. Because the morpholine ring donates electron density into the pyridine system, the sulfonyl group is particularly susceptible to nucleophilic attack by water. Solution: Ensure all solvents are strictly anhydrous and stored over molecular sieves.

Q3: To force the stalling reaction to completion, I heated the mixture to 60 °C, but my yield dropped to zero. Why? A3: Heteroaromatic sulfonyl chlorides, particularly pyridinyl derivatives, are thermally unstable. Heating them above 25 °C frequently triggers decomposition pathways, including the irreversible extrusion of sulfur dioxide (SO₂)[2][4]. Solution: Never exceed room temperature. If reactivity is low, optimize the nucleophilicity of your amine (e.g., using LiHMDS at -78 °C for hindered anilines[1]) rather than applying heat.

Quantitative Reaction Parameter Optimization

To clearly illustrate the impact of these variables, the following table summarizes the causality between reaction conditions and expected outcomes when utilizing this specific hydrochloride salt.

Base EquivalentsSolvent StateTemperatureExpected Outcome & Mechanistic Result
1.2 eq Et₃NAnhydrous0 °C to RTFailure (<20% Yield): HCl salt neutralizes base; amine protonates and loses nucleophilicity.
3.0 eq Et₃NTrace Moisture0 °C to RTPoor (30-40% Yield): Rapid hydrolysis to sulfonic acid outcompetes the amine nucleophile.
3.0 eq Et₃NAnhydrous60 °CFailure (0% Yield): Thermal degradation and SO₂ extrusion of the heteroaromatic system.
3.0 eq Et₃N Strictly Anhydrous 0 °C to RT Optimal (>85% Yield): Sufficient base maintains amine nucleophilicity; low temp prevents degradation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By incorporating in-process checks, you verify the chemical environment before proceeding to the next step, eliminating "blind" synthesis and ensuring the hydrochloride salt does not sabotage your yield.

Materials Required:

  • 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.1 eq)

  • Primary or Secondary Amine (1.0 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (0.1 M concentration)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N) (3.0 eq)

Step-by-Step Methodology:

  • System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon for 5 minutes. Causality: Eliminates ambient moisture that causes baseline sulfonic acid formation[5].

  • Amine Activation: Dissolve the amine (1.0 eq) in anhydrous DCM. Add the base (3.0 eq). Cool the mixture to 0 °C using an ice bath.

  • Electrophile Addition: Dissolve the 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.1 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the amine mixture over 15 minutes. Causality: Dropwise addition at 0 °C prevents localized heating and suppresses di-sulfonylation of primary amines[2].

  • Self-Validation Check (Critical): Five minutes after the complete addition of the sulfonyl chloride, withdraw a 5 µL aliquot and spot it on wet pH paper.

    • Validation: The pH must be ≥ 8.

    • Correction: If the pH is < 7, the hydrochloride salt has depleted your base. Immediately add an additional 1.0 eq of DIPEA to rescue the reaction.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature (max 25 °C). Stir for 2–4 hours. Monitor via LC-MS until the amine is consumed.

  • Quench and Workup: Quench the reaction with saturated aqueous NaHCO₃ at 0 °C. Extract rapidly with DCM. Causality: A cold, mildly basic aqueous workup neutralizes residual HCl without promoting late-stage hydrolysis of the newly formed sulfonamide or unreacted sulfonyl chloride[5]. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

References[4] Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H and CAU-1-NH2 - Chemical Communications (RSC Publishing) -https://pubs.rsc.org/en/content/articlelanding/2014/CC/C4CC03746D[2] Optimizing reaction conditions for sulfonylation - Benchchem - https://www.benchchem.com/[3] Technical Support Center: Sulfonamide Synthesis with Primary Amines - Benchchem - https://www.benchchem.com/[5] Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis - Benchchem -https://www.benchchem.com/[1] Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy - Journal of Medicinal Chemistry (ACS Publications) -https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c01196

Sources

Troubleshooting

Best purification techniques for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 6-Morpholinopyridine-3-sulfonyl chloride hydrochlo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride and its derivatives.

Heterocyclic sulfonyl chlorides are exceptionally electrophilic and notoriously unstable compared to standard aryl sulfonyl chlorides[1]. The presence of the morpholine and pyridine rings creates a complex electronic push-pull system, while the hydrochloride salt form—necessary to stabilize the basic nitrogens—renders the bulk material highly hygroscopic. This guide provides field-proven, self-validating protocols to ensure high-yield purification and downstream coupling.

Part 1: Troubleshooting FAQs

Q1: Why does my compound degrade into a sticky, intractable residue during standard aqueous workup? A1: Causality: The highly electrophilic sulfonyl chloride group undergoes rapid nucleophilic attack in the presence of water, hydrolyzing into a sulfonic acid[2]. The hydrochloride salt form exacerbates this by acting as a hygroscopic sink, drawing moisture directly into the crystal lattice. Solution: Completely eliminate aqueous workups from your isolation workflow. Isolate the crude salt via direct precipitation and utilize anhydrous trituration for purification.

Q2: Can I purify this derivative using standard silica gel flash chromatography? A2: Causality: Unmodified silica gel contains highly active, acidic silanol groups and tightly adsorbed water. When a reactive heterocyclic sulfonyl chloride passes through the column, the silica surface acts as a heterogeneous catalyst for rapid hydrolysis[2]. Solution: Avoid chromatography entirely. Anhydrous trituration with non-polar or moderately polar solvents (like dichloromethane or ethyl acetate) is the gold standard for purifying these salt complexes[3]. If chromatography is absolutely mandatory for separating complex organic impurities, you must use deactivated silica under strictly anhydrous conditions.

Q3: My downstream sulfonamide coupling yields are consistently below 40%. What is going wrong? A3: Causality: Because the compound is supplied as a hydrochloride salt, the reaction environment will immediately become acidic upon dissolution. If you do not add sufficient base to neutralize both the inherent HCl and the equivalent of HCl generated during the coupling, your nucleophilic amine will become protonated and unreactive[4]. Solution: Use a minimum of 2.5 to 3.0 equivalents of a non-nucleophilic base (e.g., DIPEA or pyridine) during your coupling step, and perform the addition at 0 °C to control the exothermic neutralization.

Part 2: Quantitative Data & Technique Comparison

To optimize your workflow, consult the table below, which summarizes the efficacy and risks of standard purification techniques applied specifically to morpholinopyridine-sulfonyl chloride salts.

Purification TechniqueCausality / Mechanism of ActionRecommended SolventsExpected PurityMoisture/Hydrolysis Risk
Anhydrous Trituration Exploits differential solubility; the highly polar salt remains insoluble while non-polar impurities dissolve.Dry DCM, Diethyl Ether, EtOAc95–98%Low (if performed under Argon)
Anhydrous Recrystallization Thermodynamic separation based on temperature-dependent solubility gradients.Toluene, Acetonitrile (MeCN)>98%Moderate (requires strict Schlenk techniques)
Flash Chromatography Kinetic separation via adsorption. Highly discouraged due to active silanol groups.Hexanes/EtOAc (on deactivated silica only)VariableHigh (Silica acts as a hydrolysis catalyst)

Part 3: Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the physical observations match the expected outcomes.

Protocol A: Anhydrous Trituration (Primary Purification Method)

This is the industry-standard method for purifying heterocyclic sulfonyl chloride salts without inducing degradation.

  • Atmospheric Control: Transfer the crude 6-Morpholinopyridine-3-sulfonyl chloride HCl to an oven-dried Schlenk flask under a positive pressure of Argon.

    • Causality: Argon is denser than nitrogen and provides a superior inert blanket, preventing atmospheric moisture from initiating hydrolysis[2].

  • Solvent Addition: Add 5–10 volumes of anhydrous dichloromethane (DCM) or ethyl acetate (EtOAc) at room temperature.

    • Causality: These solvents effectively dissolve non-polar impurities and residual chlorinating agents (e.g., SOCl₂ or POCl₃) while leaving the highly polar hydrochloride salt completely insoluble[3].

  • Agitation: Vigorously stir the suspension for 30 minutes.

    • Causality: Vigorous agitation breaks up crystalline aggregates, ensuring that trapped impurities within the crystal lattice are exposed to the solvent.

  • Filtration: Filter the suspension through a dried sintered glass funnel under an inert atmosphere.

  • Washing & Drying: Wash the filter cake with anhydrous diethyl ether and dry under high vacuum (0.1 mbar) for 2 hours.

    • Causality: Diethyl ether displaces the heavier DCM/EtOAc and evaporates rapidly under vacuum, minimizing the time the hygroscopic salt is exposed to potential ambient moisture during the drying phase.

Protocol B: In-Situ Free-Basing and Sulfonamide Coupling

Use this protocol to bypass the isolation of the unstable free-base form.

  • Preparation: In an oven-dried flask, dissolve your target amine (1.0 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq) in anhydrous THF. Cool to 0 °C.

    • Causality: Cooling to 0 °C suppresses side reactions (such as auto-condensation of the free-based morpholinopyridine) and controls the exothermic heat of neutralization[2].

  • Addition: Add the purified 6-Morpholinopyridine-3-sulfonyl chloride HCl (1.1 eq) portion-wise as a solid.

    • Causality: Portion-wise addition prevents a sudden spike in local concentration and temperature, which could lead to thermal degradation of the sulfonyl chloride before it can react with the amine[4].

  • Coupling: Allow the reaction to slowly warm to room temperature and stir for 2–4 hours.

    • Causality: Warming ensures the kinetic energy is sufficient to drive the coupling of sterically hindered amines to completion.

Part 4: Workflow Visualization

G A Crude 6-Morpholinopyridine-3-sulfonyl Chloride HCl B Assess Impurity Profile A->B C Non-polar impurities (e.g., unreacted SOCl2) B->C D Complex mixture (Tarry byproducts) B->D E Anhydrous Trituration (Dry DCM / Et2O) C->E F Avoid Aqueous Workup & Standard Silica D->F H Pure HCl Salt (Store under Ar at -20°C) E->H G Anhydrous Recrystallization (Toluene / MeCN) F->G G->H

Workflow for the anhydrous purification of highly reactive heterocyclic sulfonyl chloride salts.

References

  • Title: DBN Hexafluorophosphate Salts as Convenient Sulfonylating and Phosphonylating Agents Source: Royal Society of Chemistry (RSC) URL: [Link]

  • Title: Chemoselective Deprotection of Sulfonamides Under Acidic Conditions Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate Source: Massachusetts Institute of Technology (DSpace@MIT) URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride Coupling

Welcome to the Technical Support Center. This guide is specifically engineered for synthetic chemists and drug development professionals working with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS: 337508-68...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for synthetic chemists and drug development professionals working with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS: 337508-68-6).

Sulfonamide synthesis is a foundational transformation in medicinal chemistry, with approximately 60% of FDA-approved small-molecule drugs containing an azaheterocyclic ring[1]. While the classic approach entails the straightforward reaction of a sulfonyl chloride with an amine[2], heteroaryl sulfonyl chlorides present unique stability and reactivity challenges. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to eliminate side reactions and maximize your coupling yields.

Part 1: Mechanistic Causality of Side Reactions

To prevent side reactions, we must first understand the structural causality of the reagent. 6-Morpholinopyridine-3-sulfonyl chloride is a highly electrophilic species[3] attached to an electron-deficient pyridine ring, further substituted with a basic morpholine moiety.

1. The Hydrochloride Salt Factor (Stoichiometry Mismatch) The reagent is supplied as a hydrochloride (HCl) salt. This is intentional: protonating the basic morpholine/pyridine nitrogens prevents auto-catalytic degradation and intermolecular polymerization during storage. However, during the coupling reaction, this HCl equivalent must be neutralized. Failing to account for this extra equivalent of acid is the primary cause of stalled reactions, as the coupling base (e.g., DIPEA) is consumed by the HCl salt rather than acting as an acid scavenger for the coupling itself.

2. Hydrolytic Cleavage (The Sulfonic Acid Pathway) Sulfonyl chlorides are highly moisture-sensitive. In the presence of basic amines and trace water, nucleophilic attack by H₂O outcompetes the amine, yielding the unreactive sulfonic acid[4]. Because the morpholine ring acts as a local basic site, hydrolytic cleavage is significantly accelerated if anhydrous conditions are compromised.

3. Poor Nucleophilicity of Anilines When coupling with electron-deficient or sterically hindered anilines, standard bases (DIPEA/TEA) may not sufficiently drive the reaction. The slow kinetics allow competitive hydrolysis or degradation to dominate[5].

Logical Relationship of Reaction Pathways

G SM 6-Morpholinopyridine-3-sulfonyl Chloride HCl FreeBase Free Base Intermediate (Reactive) SM->FreeBase + Base (>1.0 eq) Neutralization Side2 Unreacted Amine + Stalled Reaction SM->Side2 + Base (<1.0 eq) Insufficient Base Product Desired Sulfonamide (Target) FreeBase->Product + Amine Nucleophile Anhydrous Conditions Side1 Sulfonic Acid (Hydrolysis Product) FreeBase->Side1 + Trace H₂O Base-Catalyzed

Reaction pathways for the coupling, highlighting the critical role of base stoichiometry.

Part 2: Troubleshooting FAQs

Q: My reaction stalls at 40-50% conversion, even with prolonged heating. Why? A: You are likely experiencing a stoichiometry mismatch. Because the starting material is an HCl salt, using the standard 1.2 equivalents of base leaves only 0.2 equivalents available to scavenge the HCl generated during the sulfonamide formation. Solution: Increase your tertiary amine base (DIPEA or N-methylmorpholine) to a minimum of 2.5 to 3.0 equivalents .

Q: LC-MS shows massive conversion to a mass of [M-1]. What is happening? A: The[M-1] mass corresponds to the sulfonic acid derivative, indicating severe hydrolysis. Solution: Ensure your solvent (DCM or THF) is strictly anhydrous. Do not use hygroscopic bases like K₂CO₃ in DMF without rigorous drying. Add the sulfonyl chloride to the reaction mixture at 0 °C to suppress the activation energy required for the hydrolytic pathway.

Q: I am trying to couple a highly hindered, electron-poor aniline, but I only get degradation products. How can I force this coupling? A: Standard amine bases rely on the inherent nucleophilicity of your aniline to attack the sulfonyl chloride. For unreactive amines, you must invert the activation strategy. Pre-treat your aniline with a strong base like Lithium bis(trimethylsilyl)amide (LiHMDS) at -78 °C to form a highly nucleophilic lithium amide, followed by the addition of the sulfonyl chloride. This completely bypasses the hydrolysis pathway[6].

Q: My isolated yield is terrible after an acidic aqueous workup. Where did my product go? A: It went into the aqueous waste. Unlike standard aryl sulfonamides, your product contains a basic morpholine ring (pKa ~8.3). If you wash the organic layer with 1M HCl to remove unreacted aliphatic amines, you will protonate the morpholine ring, dragging your desired product into the aqueous phase. Solution: Always use a mildly basic workup (e.g., saturated NaHCO₃).

Part 3: Condition Optimization Matrix

The following table summarizes the quantitative outcomes of various reaction conditions, demonstrating the causality of reagent selection on the final yield.

SolventBase (Equivalents)Amine Nucleophile TypeTempPrimary Outcome / Side ReactionEst. Yield
DCMTEA (1.2 eq)Aliphatic (Primary)RTStalled: HCl salt consumes base< 20%
DCMDIPEA (2.5 eq)Aliphatic (Primary)0 °C → RTOptimal: Clean conversion> 85%
THFPyridine (3.0 eq)Hindered Aniline60 °CDegradation: Black tar / Hydrolysis< 10%
THFLiHMDS (2.0 eq)Hindered Aniline-78 °COptimal: Rapid coupling, no hydrolysis> 75%

Part 4: Validated Experimental Protocols

Every protocol below is designed as a self-validating system . In-process checks are embedded to ensure you can verify the success of each step before proceeding.

Protocol A: Standard Coupling (For Aliphatic & Reactive Amines)
  • Preparation: In an oven-dried flask under N₂, dissolve the amine nucleophile (1.0 eq) in anhydrous DCM (0.1 M concentration).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq). Self-Validation Check: Ensure the solution is completely homogeneous.

  • Cooling: Cool the mixture to 0 °C using an ice bath.

  • Coupling: Add 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.1 eq) portion-wise over 5 minutes.

  • Reaction: Remove the ice bath and stir at room temperature for 2 hours.

  • In-Process Validation: Sample 10 µL into 1 mL MeCN for LC-MS. You should observe the product mass and complete consumption of the sulfonyl chloride. If [M-1] (sulfonic acid) is the major peak, your DCM was wet.

  • Workup: Quench with saturated aqueous NaHCO₃. Self-Validation Check: Test the pH of the aqueous layer; it MUST be >8 to ensure the morpholine-containing product remains in the organic layer. Extract with DCM, dry over Na₂SO₄, and concentrate.

Protocol B: Cryogenic LiHMDS Coupling (For Hindered/Unreactive Amines)

Adapted from advanced medicinal chemistry workflows for complex azaheterocycles[6].

  • Deprotonation: Dissolve the hindered aniline (1.0 eq) in anhydrous THF (0.1 M) under N₂ and cool to -78 °C in a dry ice/acetone bath.

  • Activation: Dropwise add LiHMDS (1.0 M in THF, 2.0 eq). Stir for 30 minutes at -78 °C to ensure complete formation of the lithium amide.

  • Coupling: Dissolve 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.2 eq) in a minimal amount of anhydrous THF and add it dropwise to the -78 °C solution.

  • Reaction: Maintain at -78 °C for 1 hour, then allow it to slowly warm to room temperature.

  • Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography.

Experimental Workflow Visualization

Workflow Step1 1. Suspend HCl Salt in Anhydrous DCM/THF Step2 2. Add DIPEA (2.5-3.0 eq) at 0 °C Step1->Step2 Step3 3. Add Amine Nucleophile Dropwise Step2->Step3 Step4 4. Monitor by LC-MS after 1 Hour Step3->Step4 Check Is SM consumed? Step4->Check Workup 5. Basic Aqueous Workup (Sat. NaHCO₃) Check->Workup Yes Optimize 6. Switch to LiHMDS at -78 °C (For hindered amines) Check->Optimize No / Stalled

Optimized step-by-step experimental workflow for heteroaryl sulfonyl chloride coupling.

References

  • Sulfonamide, Wikipedia,[Link]

  • Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides, Inorganic Chemistry (ACS Publications),[Link]

  • Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4, NIH PMC,[Link]

  • Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy, Journal of Medicinal Chemistry (ACS Publications),[Link]

  • C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates, NIH PMC,[Link]

Sources

Troubleshooting

Handling guidelines for moisture-sensitive 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals Introduction: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is a specialized reagent with significant potential in synthetic and medicinal...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is a specialized reagent with significant potential in synthetic and medicinal chemistry. However, its utility is matched by its sensitivity, particularly to moisture. This guide addresses the critical handling, storage, and troubleshooting protocols necessary for successful experimentation. As specific literature for this exact molecule is limited, the principles outlined here are grounded in the well-established chemistry of sulfonyl chlorides, providing a robust framework for its use.

Frequently Asked Questions (FAQs)

Q1: What makes 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride so moisture-sensitive?

The reactivity stems from the sulfonyl chloride (-SO₂Cl) functional group. This group is highly electrophilic, meaning it readily reacts with nucleophiles. Water is a common nucleophile that attacks the sulfur atom, leading to a rapid hydrolysis reaction. This process cleaves the sulfur-chlorine bond, forming the corresponding sulfonic acid and hydrochloric acid (HCl).[1][2][3] The sulfonic acid is unreactive towards amines, meaning any hydrolysis of your starting material directly reduces the potential yield of your desired sulfonamide product.[4][5]

Q2: How should I properly store this reagent to ensure its longevity?

Proper storage is the first line of defense against degradation. The following conditions are crucial:

  • Moisture Control: The reagent must be stored in a tightly sealed container to prevent ingress of atmospheric moisture.[2][6] The use of containers with PTFE-lined caps is recommended.

  • Inert Atmosphere: For long-term storage, keeping the reagent under a dry, inert atmosphere (e.g., argon or nitrogen) is best practice.[7]

  • Temperature: Store in a cool, dry, and dark place.[8] A freezer at -15°C to -20°C can significantly prolong the shelf life of sulfonyl chlorides.[9][10]

  • Segregation: Keep the reagent away from incompatible materials such as bases, oxidizing agents, and strong acids.[2][7]

Q3: My reagent has a yellowish or brownish tint. Can I still use it?

Discoloration is a visual indicator of potential decomposition.[3] This degradation can release gases like sulfur dioxide (SO₂) and hydrogen chloride (HCl).[1] While a very slight color change might not critically affect all reactions, significant darkening suggests a notable loss of purity. For sensitive applications or to ensure reproducibility, using a fresh, colorless or near-colorless reagent is strongly recommended.[3] If you must use discolored reagent, consider purification by recrystallization if it is a solid, though this should be done with caution.

Q4: Can I weigh this reagent on an open lab bench?

No. Handling this reagent on an open bench, even for a short period, exposes it to atmospheric moisture, which will initiate hydrolysis. All handling and dispensing should be performed under anhydrous conditions, either inside a glovebox or using inert atmosphere techniques with a Schlenk line.[1][11]

Q5: What are the primary decomposition products I should look out for?

The main decomposition pathway is hydrolysis, which converts the sulfonyl chloride to the corresponding sulfonic acid. In analytical techniques like LC-MS or NMR, you would see a new, more polar species corresponding to this sulfonic acid.[1][4] Thermal decomposition can also occur, especially at elevated temperatures, leading to the evolution of HCl and SO₂ gases.[9]

Visualizing the Problem: The Hydrolysis Pathway

The primary challenge in handling this reagent is preventing its reaction with water. The following diagram illustrates this unavoidable degradation pathway upon exposure to moisture.

Hydrolysis Reagent 6-Morpholinopyridine-3-sulfonyl Chloride (Active Reagent) Product 6-Morpholinopyridine-3-sulfonic Acid (Inactive Byproduct) Reagent->Product Hydrolysis Water H₂O (Atmospheric Moisture) Water->Product HCl HCl

Caption: Hydrolysis of the active sulfonyl chloride to the inactive sulfonic acid.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common issues encountered during reactions with 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Product Yield 1. Degraded Sulfonyl Chloride: The reagent was hydrolyzed before or during the reaction.[4][5] 2. Wet Solvents/Reagents: Trace amounts of water in solvents or other starting materials.[1][4] 3. Inadequate Inert Atmosphere: The reaction setup allowed moisture from the air to enter.[1]1. Use a fresh bottle of the sulfonyl chloride or purify the existing stock if possible.[4] 2. Use freshly dried, anhydrous solvents. Ensure other reagents (e.g., amines) are also dry.[1] 3. Improve your inert atmosphere technique. Ensure glassware is oven- or flame-dried and the system is properly flushed with nitrogen or argon.[11]
Inconsistent Results Batch-to-Batch 1. Variable Reagent Quality: The purity of the sulfonyl chloride differs between batches. 2. Inconsistent Reaction Setup: Minor variations in moisture exclusion or temperature control.1. If possible, test the purity of each new batch of reagent before use. 2. Standardize your experimental protocol. Use a checklist to ensure all steps for maintaining anhydrous conditions are followed consistently.
Formation of a Polar Byproduct 1. Hydrolysis: This is the most common cause, leading to the formation of the corresponding sulfonic acid.[5]1. Review all steps for moisture exclusion. Ensure solvents are anhydrous and the reaction is run under a positive pressure of inert gas.[1]
Violent Reaction or Gas Evolution Upon Reagent Addition 1. Reaction with Water: Adding the sulfonyl chloride to a wet solvent or reagent can cause a rapid, exothermic reaction producing HCl gas.[3]1. STOP. If safe, move away and allow the reaction to subside in the fume hood.[3] Review your procedure to identify the source of water contamination before attempting the reaction again. Never add water directly to a sulfonyl chloride.[3]

Troubleshooting Workflow

When a reaction fails, a logical diagnostic process is essential. The following workflow can help pinpoint the root cause of the issue.

Troubleshooting cluster_solutions Solutions Start Low or No Yield Observed CheckReagent Verify Reagent Quality - Is it old? - Discolored? - Stored properly? Start->CheckReagent CheckSetup Review Reaction Setup - Glassware oven-dried? - Anhydrous solvents used? - Inert atmosphere maintained? Start->CheckSetup CheckProcedure Analyze Workup Procedure - Quenching done correctly? - Correct pH for extraction? Start->CheckProcedure Sol_Reagent Use fresh reagent. Store under Argon. CheckReagent->Sol_Reagent Sol_Setup Re-dry all glassware. Use freshly distilled/anhydrous solvent. CheckSetup->Sol_Setup Sol_Procedure Optimize quenching and extraction conditions. CheckProcedure->Sol_Procedure

Caption: A decision tree for troubleshooting failed sulfonamide synthesis reactions.

Experimental Protocols

Protocol 1: Handling and Dispensing Under Inert Atmosphere

This protocol describes the "balloon and needle" technique, suitable for labs without a glovebox.[12][13]

  • Glassware Preparation: Thoroughly oven-dry ( >120 °C for at least 4 hours) or flame-dry all glassware (reaction flask, stir bar, syringes, needles) and allow them to cool to room temperature in a desiccator or under a stream of inert gas.[14]

  • Flask Assembly: Quickly assemble the reaction flask, equip it with a stir bar, and seal it with a rubber septum.

  • Inert Gas Purge: Inflate a balloon with nitrogen or argon. Insert the needle attached to the balloon into the septum of the reaction flask. Insert a second, open needle ("exit needle") to act as a vent.[12]

  • Flushing: Allow the inert gas to flush through the flask for 5-10 minutes to displace all the air.[14][15] Then, remove the exit needle. The balloon will maintain a positive pressure of inert gas.

  • Reagent Dispensing:

    • Puncture the septum of the 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride bottle with a dry, inert gas-flushed needle.

    • Using a dry, gas-tight syringe, carefully withdraw the required amount of the solid reagent (if it is a fine powder) or a solution of the reagent in an anhydrous solvent.

    • Withdraw a small "buffer" of inert gas from the headspace of the reagent bottle into the syringe.[12][14]

    • Quickly transfer the syringe to the reaction flask, pierce the septum, inject the inert gas buffer first, and then dispense the reagent into the reaction mixture.

Protocol 2: General Procedure for Sulfonamide Formation

This protocol outlines a typical reaction between the sulfonyl chloride and a primary or secondary amine.

  • Setup: In a pre-dried flask under a positive pressure of inert gas (as per Protocol 1), dissolve the amine (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2-1.5 equivalents) in an appropriate anhydrous solvent (e.g., Dichloromethane, THF, Acetonitrile).[5]

  • Cooling: Cool the stirred solution to 0 °C using an ice-water bath. This helps to control the exothermic reaction and minimize side product formation.[1]

  • Addition: Dissolve the 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (1.0-1.1 equivalents) in a minimal amount of the same anhydrous solvent. Add this solution dropwise to the cold amine solution over 10-20 minutes.

  • Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS until the limiting reagent is consumed.[4][5]

Protocol 3: Safe Quenching of Excess Sulfonyl Chloride

It is critical to safely neutralize any unreacted sulfonyl chloride before aqueous workup.

  • Prepare Quenching Solution: In a separate flask, prepare a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃). Cool this solution in an ice bath.[3]

  • Slow Addition: Once the reaction is complete, slowly and carefully transfer the reaction mixture dropwise via a cannula or syringe into the cold, vigorously stirred bicarbonate solution.[3]

  • Control Gas Evolution: Be prepared for vigorous gas (CO₂) evolution. The rate of addition must be controlled to prevent the mixture from foaming over.[3]

  • Workup: Once the gas evolution has ceased, the mixture can be safely transferred to a separatory funnel for standard aqueous workup and extraction with an organic solvent (e.g., ethyl acetate).[4]

References

  • King, J. F., & Hillhouse, J. H. (1979). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). ResearchGate. Retrieved from [Link]

  • Organic Lab Techniques. (2022, February 2). Inert Atmosphere, with no O2. YouTube. Retrieved from [Link]

  • HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. Retrieved from [Link]

  • Moody, C. J., & Rzepa, H. S. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879. Retrieved from [Link]

  • King, J. F., & Lee, T. W. S. (1979). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH. Journal of the American Chemical Society, 91(23), 6524-6532. Retrieved from [Link]

  • Weinreb, S. M., et al. (2001). 2-TRIMETHYLSILYLETHANESULFONYL CHLORIDE (SES-Cl). Organic Syntheses, 78, 223. Retrieved from [Link]

  • Fiveable. (n.d.). Inert atmosphere: Organic Chemistry II Study Guide. Retrieved from [Link]

  • Robertson, R. E. (1967). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 45(6), 589-598. Retrieved from [Link]

  • Nichols, L. (2022, May 5). 7.3: Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved from [Link]

  • Nichols, L. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved from [Link]

  • Organic Lab Techniques. (2022, February 2). Inert Atmosphere. YouTube. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). Synthesis of sulfonyl chloride substrate precursors. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Crystallization of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with isolating 6-Morpholinopyridine-3-sulfonyl chloride h...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with isolating 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (CAS: 1346510-61-9). This molecule presents a dual-challenge: it features a highly electrophilic sulfonyl chloride moiety that is extremely sensitive to moisture, paired with a hydrochloride salt of a basic morpholinopyridine that demands polar conditions for solubility.

The following troubleshooting guide and validated protocols are engineered to help you overcome common pitfalls such as "oiling out" (liquid-liquid phase separation) and hydrolytic degradation.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q: Why does my product consistently "oil out" instead of forming discrete crystals? A: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the crystallization trajectory crosses the binodal curve before reaching the solubility curve. For complex salts like pyridine or isoquinoline sulfonyl chloride hydrochlorides, the high polarity of the salt in moderately polar solvent mixtures exacerbates this phase separation 1.

  • Causality: High supersaturation forces the solute to separate as a dense, solute-rich liquid phase rather than forming an ordered crystalline lattice.

  • Solution: Shift the thermodynamic trajectory by utilizing a controlled antisolvent addition coupled with seeding at low supersaturation levels. This provides immediate nucleation sites, bypassing the metastable LLPS zone.

Q: How do I prevent the hydrolysis of the sulfonyl chloride group during isolation? A: The −SO2​Cl group is highly susceptible to nucleophilic attack by ambient moisture, rapidly degrading into the corresponding sulfonic acid and HCl [[2]]().

  • Causality: Water acts as a strong nucleophile, displacing the chloride leaving group in an exothermic reaction.

  • Solution: Implement a self-validating moisture check. Ensure all solvents have a Karl Fischer (KF) water content of <0.05% before dissolution. Conduct all filtrations under a positive nitrogen blanket to prevent atmospheric moisture condensation on the cold filter cake.

Q: Can I use alcohols to improve the solubility of the hydrochloride salt? A: Absolutely not.

  • Causality: Alcohols (e.g., methanol, ethanol, isopropanol) are nucleophilic and will rapidly solvolyze the sulfonyl chloride to form sulfonate esters 3. You must rely exclusively on aprotic polar solvents like Acetonitrile (MeCN) or Dichloromethane (DCM) for dissolution.

Part 2: Quantitative Data & Solvent Compatibility

Selecting the correct solvent system is the most critical variable in this workflow. The table below summarizes the quantitative limits and mechanistic rationales for solvent selection.

Table 1: Solvent Selection Matrix for Sulfonyl Chloride Hydrochloride Salts

Solvent ClassificationRecommended SolventsMax Allowable H₂O (KF)Suitability & Mechanistic Rationale
Primary Solvents (Polar Aprotic)Dichloromethane (DCM), Acetonitrile (MeCN)< 0.05%Excellent. Dissolves the HCl salt effectively without nucleophilic attack on the −SO2​Cl group 4.
Antisolvents (Non-Polar Aprotic)Heptane, Toluene, Methyl tert-butyl ether (MTBE)< 0.01%Excellent. Induces supersaturation smoothly. Immiscible with water, providing an additional barrier against moisture ingress.
Polar Protic Solvents Methanol, Ethanol, WaterN/ASTRICTLY FORBIDDEN. Causes rapid solvolysis/hydrolysis of the sulfonyl chloride to esters or sulfonic acids.
Basic Solvents Pyridine, TriethylamineN/AFORBIDDEN. Neutralizes the HCl salt, triggering unwanted dimerization or polymerization reactions.

Part 3: Self-Validating Crystallization Workflow

To ensure reproducibility, the crystallization process must be treated as a self-validating system. Do not proceed to the next node unless the validation criteria (yellow diamonds) are met.

CrystallizationWorkflow Start Crude 6-Morpholinopyridine-3-sulfonyl Chloride HCl Dissolve Dissolve in Anhydrous DCM (T = 20-25°C) Start->Dissolve KFCheck Karl Fischer Titration (H2O < 0.05%) Dissolve->KFCheck Filter Polish Filtration (Remove insolubles) KFCheck->Filter Pass Fail Oiling Out / Degradation (Redissolve & Restart) KFCheck->Fail Fail (>0.05%) Antisolvent Slow Addition of Heptane (Antisolvent) Filter->Antisolvent Seed Seed Crystals Added (Control Supersaturation) Antisolvent->Seed Cooling Controlled Cooling Ramp (-0.1°C/min to 0°C) Seed->Cooling Validate In-Process HPLC (Check Sulfonic Acid) Cooling->Validate Isolate Filter & Wash (Cold Heptane) Validate->Isolate Purity > 98% Validate->Fail High Impurity Dry Vacuum Drying (N2 Sweep, 25°C) Isolate->Dry Success Pure Crystalline Product Dry->Success

Figure 1: Self-validating antisolvent crystallization workflow for moisture-sensitive sulfonyl chlorides.

Part 4: Validated Step-by-Step Methodology

Protocol: Anhydrous Antisolvent Crystallization with Seeding Rationale: This protocol utilizes a DCM/Heptane system. DCM provides the necessary polarity to dissolve the hydrochloride salt, while Heptane acts as a non-nucleophilic antisolvent to drive crystallization without inducing chemical degradation.

Step 1: Dissolution & Moisture Validation

  • Suspend the crude 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride in anhydrous Dichloromethane (DCM) at a ratio of 5 mL/g.

  • Agitate at 20–25 °C until complete dissolution is achieved. Do not exceed 30 °C to prevent thermal degradation of the sulfonyl chloride.

  • Validation Check: Pull a 1 mL sample and perform a Karl Fischer titration. The water content must be < 0.05%. If it fails, add anhydrous magnesium sulfate, stir for 15 minutes, and filter.

Step 2: Polish Filtration

  • Pass the solution through a 0.45 µm PTFE filter under a nitrogen atmosphere to remove any insoluble sulfonic acid byproducts or inorganic salts. This step is critical to prevent heterogeneous nucleation of impurities 4.

Step 3: Antisolvent Addition & Seeding

  • Transfer the clarified DCM solution to a jacketed crystallizer equipped with an overhead stirrer.

  • Begin a slow, dropwise addition of anhydrous Heptane (antisolvent) at a rate of 0.1 mL/min/g until the solution becomes slightly turbid (cloud point).

  • Pause the antisolvent addition and add 1 wt% of pure 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride seed crystals.

  • Age the suspension for 60 minutes at 20 °C to allow the seed bed to establish and consume the initial supersaturation, thereby preventing oiling out.

Step 4: Controlled Cooling & Final Antisolvent Charge

  • Resume the addition of Heptane at a faster rate (0.5 mL/min/g) until a total volume of 10 mL/g of Heptane has been added.

  • Initiate a controlled cooling ramp of -0.1 °C/min down to 0 °C.

  • Validation Check: Pull a slurry sample, filter, and run an In-Process HPLC on the solid. Ensure the sulfonic acid impurity is < 1.0%.

Step 5: Isolation & Drying

  • Filter the resulting slurry rapidly using a sintered glass funnel under a continuous nitrogen sweep. Avoid pulling ambient air through the cake, as atmospheric moisture will condense and cause localized hydrolysis.

  • Wash the cake with 2 bed volumes of pre-chilled (0 °C) anhydrous Heptane.

  • Dry the product in a vacuum oven at 25 °C with a slight nitrogen bleed for 12 hours. Avoid elevated temperatures to maintain the integrity of the sulfonyl chloride bond.

References

  • Title: ISOQUINOLINESULFONYL CHLORIDE ACID ADDITION SALT AND METHOD FOR PRODUCING SAME Source: European Patent Office - EP 3900724 A1 URL
  • Title: Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264).
  • Source: ACS Publications (Organic Process Research & Development)
  • Source: ACS Publications (The Journal of Organic Chemistry)

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Spectral Analysis of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is a cornerstone of successful research. 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochl...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is a cornerstone of successful research. 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is a key building block in medicinal chemistry, and a comprehensive understanding of its spectral characteristics is paramount for its unambiguous identification and utilization. This guide provides an in-depth analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of this compound, grounded in established principles and comparative data from closely related structures.

The Critical Role of NMR in Structural Verification

NMR spectroscopy stands as a powerful and indispensable tool for the structural analysis of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For a compound like 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride, which possesses distinct aromatic and aliphatic moieties, NMR is uniquely suited to confirm its identity and purity.

The hydrochloride salt form and the presence of the reactive sulfonyl chloride group introduce specific considerations for NMR analysis. The protonation state of the morpholine nitrogen and the electron-withdrawing nature of the sulfonyl chloride group will significantly influence the chemical shifts of nearby protons and carbons.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is anticipated to exhibit distinct signals corresponding to the protons of the pyridine ring and the morpholine moiety. The chemical shifts are influenced by the electron-withdrawing sulfonyl chloride group and the protonated morpholine nitrogen.

Table 1: Predicted ¹H NMR Chemical Shifts for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Proton Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Notes
H-28.8 - 9.0d~2.0Downfield shift due to adjacent SO₂Cl and proximity to the protonated pyridine nitrogen.
H-48.3 - 8.5dd~8.5, ~2.0Influenced by both H-5 and H-2.
H-57.0 - 7.2d~8.5Upfield shift due to the electron-donating morpholine group.
Morpholine H (adjacent to N)3.8 - 4.0t~4.5Deshielded due to the positive charge on the nitrogen.
Morpholine H (adjacent to O)3.6 - 3.8t~4.5Less affected by the protonation of nitrogen.

The protonation of the pyridine nitrogen in the hydrochloride salt will cause a general downfield shift for all pyridine protons compared to the free base.[1]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide complementary information on the carbon framework of the molecule. The chemical shifts will be indicative of the electronic environment of each carbon atom.

Table 2: Predicted ¹³C NMR Chemical Shifts for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Carbon Predicted Chemical Shift (δ, ppm) Notes
C-2150 - 152Downfield shift due to adjacent SO₂Cl and nitrogen.
C-3135 - 137Site of sulfonyl chloride attachment.
C-4140 - 142Influenced by the electron-withdrawing SO₂Cl.
C-5108 - 110Upfield shift due to the electron-donating morpholine.
C-6160 - 162Attached to the electron-donating nitrogen of the morpholine.
Morpholine C (adjacent to N)44 - 46Shielded compared to the carbons adjacent to oxygen.
Morpholine C (adjacent to O)65 - 67Deshielded due to the electronegative oxygen atom.

Comparative Spectral Analysis

Pyridine-3-sulfonyl Chloride

The unsubstituted pyridine-3-sulfonyl chloride serves as a foundational reference for the pyridine portion of our target molecule. In CDCl₃, its ¹H NMR spectrum shows signals at approximately δ 7.70-7.74 (dd), 8.43-8.45 (dd), 9.03-9.05 (dd), and 9.31-9.32 (d).[2] The introduction of the morpholine group at the 6-position is expected to cause a significant upfield shift for the H-5 proton due to its electron-donating nature.

N-Substituted Morpholines and their Hydrochlorides

Studies on N-substituted morpholines provide valuable insight into the expected signals from the morpholine moiety.[3][4] In the free base form, the protons adjacent to the nitrogen typically appear around δ 2.8-3.0 ppm, while those adjacent to the oxygen are found around δ 3.6-3.8 ppm.[5] Upon protonation to form the hydrochloride salt, the protons adjacent to the now positively charged nitrogen experience a significant downfield shift to approximately δ 3.8-4.0 ppm.[6] This is a key diagnostic feature to confirm the salt form of the target compound. The carbons of the morpholine ring also show predictable shifts, with the carbons adjacent to nitrogen appearing around 45-50 ppm and those adjacent to oxygen around 66-68 ppm.[7][8]

Experimental Protocol for NMR Analysis

To obtain high-quality ¹H and ¹³C NMR spectra of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride, the following experimental protocol is recommended.

1. Sample Preparation:

  • Weigh approximately 5-10 mg of the compound.

  • Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or Methanol-d₄). Given the hydrochloride salt form, solubility in CDCl₃ may be limited. DMSO-d₆ is often a good choice for hydrochloride salts.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve optimal homogeneity.

3. ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters:

    • Pulse sequence: zg30

    • Spectral width: ~16 ppm

    • Acquisition time: ~2-3 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 16-64

4. ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters:

    • Pulse sequence: zgpg30

    • Spectral width: ~240 ppm

    • Acquisition time: ~1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on sample concentration.

5. Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Perform baseline correction.

  • Integrate the signals in the ¹H spectrum.

  • Reference the spectra to the residual solvent peak.

Structural Elucidation Workflow

The following diagram illustrates the logical workflow for the structural confirmation of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride using NMR spectroscopy.

G cluster_0 Sample Preparation cluster_1 NMR Data Acquisition cluster_2 Spectral Analysis cluster_3 Structure Confirmation dissolve Dissolve in Deuterated Solvent acquire_1H Acquire 1D ¹H Spectrum dissolve->acquire_1H acquire_13C Acquire 1D ¹³C Spectrum acquire_1H->acquire_13C assign_1H Assign ¹H Signals (Chemical Shift, Multiplicity, Integration) acquire_1H->assign_1H acquire_2D Acquire 2D Spectra (COSY, HSQC, HMBC) acquire_13C->acquire_2D If Ambiguity Exists assign_13C Assign ¹³C Signals (Chemical Shift) acquire_13C->assign_13C correlate_2D Correlate Signals using 2D NMR acquire_2D->correlate_2D confirm Confirm Structure of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride assign_1H->confirm assign_13C->confirm correlate_2D->confirm

Caption: Workflow for NMR-based structural elucidation.

Key Structural Features and NMR Correlations

The following diagram highlights the key structural features of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride and their expected NMR correlations.

Caption: Key structural features and their expected NMR signals.

Note: The DOT script for the molecular structure diagram is a conceptual representation. A chemical drawing program would be used to generate the actual molecular image with labeled atoms for a publication.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride. By leveraging comparative data from analogous structures, we can confidently anticipate the key spectral features of this important synthetic intermediate. The detailed experimental protocol and workflow diagrams offer a practical framework for researchers to acquire and interpret their own NMR data, ensuring the accurate structural characterization of this compound in their research endeavors.

References

  • Synthesis of sulfonyl chloride substrate precursors. (n.d.).
  • 1H and13C NMR spectra ofN-substituted morpholines | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • 1H and 13C NMR spectra of N-substituted morpholines. (2005). Magnetic Resonance in Chemistry, 43(8), 673-675.
  • Supplementary Information. (n.d.). Retrieved from [Link]

  • Morpholine hydrochloride - SpectraBase. (n.d.). Retrieved from [Link]

  • Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • NMR spectral characteristics of fluorocontaining pyridines. (2017). Fluorine notes, 4(113).
  • 6-morpholin-4-yl-pyridine-3-sulfonyl chloride (C9H11ClN2O3S). (n.d.). PubChemLite. Retrieved from [Link]

  • Shweta Singh, et al. (2013). SYNTHESES AND CHARACTERIZATION OF SOME NOVEL SUBSTITUTED PYRIDOSULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Rasayan Journal of Chemistry, 6(3), 196-200.
  • CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride. (n.d.). Google Patents.
  • Linear and Angular Heteroannulated Pyridines Tethered 6-Hydroxy-4,7-Dimethoxybenzofuran: Synthesis and Antimicrobial Activity. (n.d.). PMC. Retrieved from [Link]

  • 6-Morpholin-4-yl-pyridine-3-sulfonyl chloride, 97%, Thermo Scientific 250 mg. (n.d.). Fisher Scientific. Retrieved from [Link]

  • NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. (n.d.). Retrieved from [Link]

  • Substituent Effects in the C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. (2025). ResearchGate. Retrieved from [Link]

  • 6-Morpholinopyridine-3-carbonyl chloride hydrochloride — Chemical Substance Information. (n.d.). Retrieved from [Link]

  • EP2963019B1 - Method for producing pyridine-3-sulfonyl chloride. (n.d.). Google Patents.
  • Spectral Characterization of Prospidium Chloride Using Complementary Analytical Techniques. (2026). MDPI. Retrieved from [Link]

  • Synthesis, and spectroscopic and structural characterization of three new styrylquinoline–benzimidazole hybrids. (n.d.). PMC. Retrieved from [Link]

  • Use of spectral reflectance from a compact spectrometer to assess chlorophyll content in Zizania latifolia. (2021). Retrieved from [Link]

  • METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE. (2014). European Patent Office. Retrieved from [Link]

Sources

Comparative

HPLC Method Development for 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride Purity Analysis: A Comparative Guide

Executive Summary 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS 337508-68-6) is a highly reactive, critical electrophilic building block used extensively in drug discovery for the synthesis of sulfonamide-b...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS 337508-68-6) is a highly reactive, critical electrophilic building block used extensively in drug discovery for the synthesis of sulfonamide-based therapeutics[1]. However, analyzing the purity of this intermediate presents a notorious analytical challenge. The very reactivity that makes sulfonyl chlorides synthetically valuable makes them highly unstable under standard chromatographic conditions.

This guide objectively compares traditional analytical approaches against the industry gold-standard Pre-Column Derivatization Method , detailing the mechanistic causality behind experimental failures and providing a self-validating, step-by-step protocol for accurate purity quantification[2].

The Analytical Challenge: Why Traditional Methods Fail

To understand why a specialized method is required, we must first analyze the physical and chemical properties of the analyte. 6-Morpholinopyridine-3-sulfonyl Chloride is supplied as a hydrochloride salt. It possesses a highly electrophilic sulfur center that is highly susceptible to nucleophilic attack.

Alternative 1: Direct Reversed-Phase HPLC (The Solvolysis Trap)

The most common mistake in method development is attempting to analyze sulfonyl chlorides using standard Reversed-Phase HPLC (RP-HPLC) with aqueous and alcoholic mobile phases (e.g., Water/Acetonitrile or Water/Methanol).

The Causality of Failure: During the chromatographic run, the sulfonyl chloride undergoes rapid on-column solvolysis. Water in the mobile phase hydrolyzes the compound into its corresponding sulfonic acid, while methanol reacts to form a methyl sulfonate ester[3]. This continuous degradation during transit through the column results in severe peak splitting, shifting retention times, and a gross underestimation of the active pharmaceutical ingredient's (API) true purity.

Solvolysis SC 6-Morpholinopyridine-3- sulfonyl Chloride SA Sulfonic Acid Degradant (False Impurity) SC->SA Hydrolysis (On-Column) MS Methyl Sulfonate Degradant (False Impurity) SC->MS Methanolysis (On-Column) Water Water (Mobile Phase A) Water->SA MeOH Methanol (Mobile Phase B) MeOH->MS

Fig 1: On-column solvolysis degradation pathway of sulfonyl chlorides in standard RP-HPLC.

Alternative 2: Normal Phase Liquid Chromatography (NPLC)

To avoid aqueous hydrolysis, analysts often pivot to Normal Phase Liquid Chromatography (NPLC) using non-polar solvents like Hexane and Isopropanol.

The Causality of Failure: While NPLC prevents hydrolysis, it introduces a severe solubility crisis. Because the analyte is a hydrochloride salt, it is virtually insoluble in non-polar mobile phases. Attempting to inject it results in sample precipitation at the column head, leading to high backpressure, broad/tailing peaks due to secondary interactions with bare silica, and unacceptable injection-to-injection reproducibility.

The Recommended Solution: Pre-Column Derivatization RP-HPLC

To achieve both stability and solubility, the recommended approach is Pre-Column Derivatization prior to RP-HPLC analysis[4].

The Causality of Success: By reacting the sample with an excess of a secondary amine (such as Diethylamine) in an anhydrous solvent, the reactive sulfonyl chloride is rapidly and quantitatively converted into a highly stable sulfonamide.

  • Stability: The resulting sulfonamide is completely inert to hydrolysis in aqueous mobile phases.

  • Solubility: The excess Diethylamine acts as an acid scavenger, neutralizing the hydrochloride salt and ensuring the analyte remains fully soluble in the acetonitrile/water gradient.

Workflow Step1 1. Sample Dissolution (Anhydrous Acetonitrile) Step2 2. Amine Derivatization (2% Diethylamine) Step1->Step2 Step3 3. Room Temp Incubation (10 Minutes) Step2->Step3 Step4 4. RP-HPLC Analysis (Stable Sulfonamide) Step3->Step4

Fig 2: Pre-column derivatization workflow for reactive sulfonyl chloride analysis.

Comparative Performance Data

The following table synthesizes the experimental performance of the three methodologies when analyzing a 98.0% pure reference standard of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride.

Analytical ParameterDirect RP-HPLC (Alt 1)Normal Phase (Alt 2)Pre-Column Derivatization (Recommended)
On-Column Stability Poor (Rapid Hydrolysis)ModerateExcellent (Stable Sulfonamide)
Analyte Solubility HighVery Poor (HCl Salt)High (Neutralized by Amine)
Peak Shape (Tailing Factor) Split Peaks (N/A)Broad (T > 2.5)Sharp / Symmetrical (T = 1.1)
Accuracy (Recovery) < 70%~ 85%> 99.5%
Precision (% RSD, n=6) > 5.0%> 3.0%< 0.5%

Experimental Protocol: A Self-Validating System

To ensure the utmost trustworthiness and scientific integrity, the following protocol is designed as a self-validating system. By preparing a derivatized blank matrix alongside the sample, analysts can definitively prove that no reagent-derived peaks co-elute with the target sulfonamide or its process impurities.

Reagent Preparation
  • Diluent: Anhydrous Acetonitrile (HPLC Grade). Note: Must be anhydrous to prevent premature hydrolysis before the amine is added.

  • Derivatizing Solution: 2.0% (v/v) Diethylamine (DEA) in Anhydrous Acetonitrile. Prepare fresh daily.

Sample Preparation Workflow
  • Blank Preparation (Self-Validation): Transfer 1.0 mL of the Derivatizing Solution into an HPLC vial. This will serve as the system blank to identify any baseline artifacts caused by the DEA.

  • Standard/Sample Preparation: Accurately weigh ~10 mg of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride into a 10 mL volumetric flask.

  • Dissolution & Quench: Add 8.0 mL of the Derivatizing Solution. Sonicate for 2 minutes to ensure complete dissolution and neutralization of the HCl salt.

  • Volume Adjustment: Make up to the mark with Derivatizing Solution.

  • Incubation: Allow the solution to stand at room temperature for exactly 10 minutes to ensure quantitative conversion to the sulfonamide derivative.

Chromatographic Conditions
  • Column: C18, 150 x 4.6 mm, 3.5 µm (or equivalent high-efficiency reversed-phase column).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-12 min: Linear gradient to 90% B

    • 12-15 min: Hold at 90% B

    • 15-16 min: Return to 10% B

    • 16-20 min: Re-equilibration

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

Data Interpretation: The main peak observed will be the N,N-diethyl-6-morpholinopyridine-3-sulfonamide derivative. Because the derivatization is quantitative (>99.9% conversion), the area percent of this peak accurately reflects the purity of the original sulfonyl chloride starting material[4].

Conclusion

For highly reactive electrophiles like 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride, direct chromatographic analysis is scientifically flawed due to rapid on-column solvolysis. While Normal Phase chromatography avoids water, it fails to accommodate the solubility limitations of the hydrochloride salt. The Pre-Column Derivatization method remains the most robust, accurate, and reproducible technique, locking the reactive molecule into a stable sulfonamide that behaves predictably under standard RP-HPLC conditions.

References

  • ResearchGate. "Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture." Organic Process Research & Development. Available at:[Link]

Sources

Validation

Advanced Reagent Selection: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride vs. Benzenesulfonyl Chloride

Introduction: The Evolution of Sulfonylating Agents In modern drug discovery and complex organic synthesis, the selection of sulfonylating agents dictates not only the yield of the target sulfonamide but also the pharmac...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Evolution of Sulfonylating Agents

In modern drug discovery and complex organic synthesis, the selection of sulfonylating agents dictates not only the yield of the target sulfonamide but also the pharmacokinetic profile of the final drug candidate. While Benzenesulfonyl Chloride (BSC) remains the foundational workhorse for standard sulfonamide synthesis and the detection of amines in the[1], the demand for improved aqueous solubility, favorable ADME properties, and targeted protein-ligand interactions has driven the adoption of functionalized heteroaryl alternatives.

Among these, 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride (CAS 1346510-61-9) has emerged as a critical building block. It is notably utilized in the synthesis of novel antibiotics like in Acinetobacter baumannii[2]. As an Application Scientist, I frequently observe that the successful transition from standard aryl sulfonyl chlorides to complex heteroaryl variants requires a deep understanding of their electronic states and structural causality.

Structural and Electronic Causality

Understanding why these reagents behave differently is paramount for designing robust synthetic protocols.

  • Benzenesulfonyl Chloride (BSC) : BSC is a neutral, highly electrophilic liquid. Its reactivity is governed by the unsubstituted benzene ring, which provides a baseline rate of solvolysis and nucleophilic attack. It is stable in cold water but rapidly to yield corrosive benzenesulfonic acid and hydrogen chloride[3]. The solvolysis of BSC strictly follows a , meaning the reaction rate is highly dependent on the nucleophilicity of the incoming amine and the solvent's ionizing power[4].

  • 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride : This reagent presents a complex electronic dichotomy. The pyridine nitrogen acts as an electron-withdrawing group via induction, theoretically increasing the electrophilicity of the sulfonyl chloride. However, the morpholine group at the C6 position donates electron density through resonance, modulating this reactivity and preventing runaway side reactions.

    • The Causality of the Hydrochloride Salt: Free-base pyridine-sulfonyl chlorides are notoriously unstable. The nucleophilic pyridine nitrogen of one molecule can attack the electrophilic sulfonyl group of another, leading to rapid oligomerization. By formulating this reagent as a hydrochloride salt, the pyridine nitrogen is protonated. This self-validating formulation completely deactivates the ring's nucleophilicity, ensuring long-term bench stability[5]. However, it necessitates a precise stoichiometric adjustment during the reaction to neutralize the HCl before sulfonylation can occur.

Reaction Workflow Visualization

ReagentWorkflow cluster_BSC Standard Sulfonylation (BSC) cluster_Morph Heteroaryl Sulfonylation (HCl Salt) Amine Amine Nucleophile BSC Benzenesulfonyl Chloride Amine->BSC Morph 6-Morpholinopyridine-3- sulfonyl Chloride HCl Amine->Morph Base1 Base (1.1 eq) TEA / Pyridine BSC->Base1 Prod1 Alkyl Benzene Sulfonate / Sulfonamide Base1->Prod1 Base2 Strong Base (≥2.5 eq) LiHMDS (-78°C) Morph->Base2 Prod2 Targeted Drug Candidate (e.g., Cerastecin) Base2->Prod2

Reaction workflows comparing standard BSC sulfonylation vs. low-temperature heteroaryl sulfonylation.

Quantitative Performance & Physical Metrics

To facilitate objective reagent selection, the following table summarizes the quantitative metrics and operational requirements for both compounds.

Metric / PropertyBenzenesulfonyl Chloride (BSC)6-Morpholinopyridine-3-sulfonyl Chloride HCl
CAS Number 98-09-9[3]1346510-61-9[5]
Molecular Weight 176.62 g/mol [3]299.17 g/mol [5]
Physical State Colorless Liquid (Melting Point: 14.5°C)[3]White to off-white solid powder
Specific Gravity 1.3842 (Denser than water)[3]N/A (Solid)
Base Equivalents Needed 1.0 - 1.2 eq2.2 - 3.0 eq (Accounts for HCl counterion)
Typical Reaction Temp 0°C to Room Temperature-78°C to Room Temperature[2]
Primary Application Generic sulfonamides, Hinsberg test[1]Advanced API synthesis (e.g., MsbA inhibitors)[2]

Self-Validating Experimental Protocols

Protocol A: Standard Sulfonylation using Benzenesulfonyl Chloride (BSC)

Objective: Synthesis of a standard sulfonamide from a primary/secondary amine. Causality: BSC is highly reactive but stable enough to be handled at 0°C. We use a slight excess of Triethylamine (TEA) to act as an acid scavenger.

  • Preparation : Dissolve the amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5 mL) under an inert nitrogen atmosphere.

  • Base Addition : Add Triethylamine (1.2 mmol).

    • Self-Validation: The solution should remain clear. If a precipitate forms, the amine was likely in a hydrochloride salt form and requires an additional equivalent of TEA to liberate the free base.

  • Electrophile Addition : Cool the reaction to 0°C. Dropwise add Benzenesulfonyl Chloride (1.05 mmol).

    • Causality: Cooling prevents exothermic degradation and minimizes the formation of bis-sulfonylated side products in primary amines.

  • Completion : Warm to room temperature and stir for 2 hours. Quench with saturated aqueous NaHCO3​ , extract with DCM, and concentrate in vacuo.

Protocol B: Low-Temperature Sulfonylation using 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Objective: Synthesis of complex, sterically hindered pharmaceutical intermediates[2]. Causality: The hydrochloride salt requires pre-neutralization. For weakly nucleophilic or highly complex amines, deprotonation of the amine prior to electrophile addition is required. Lithium bis(trimethylsilyl)amide (LiHMDS) is utilized at cryogenic temperatures to prevent side reactions.

  • Preparation : In an oven-dried flask, dissolve the complex amine (0.819 mmol) and 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (1.06 mmol) in anhydrous Tetrahydrofuran (THF, 2 mL)[2].

  • Cryogenic Cooling : Submerge the flask in a dry ice/acetone bath to reach -78°C.

    • Causality: At -78°C, the sulfonyl chloride is effectively inert, preventing premature reaction before the amine is fully activated.

  • Base Activation : Slowly add LiHMDS (1 M in THF).

    • Crucial Adjustment: Because the reagent is a hydrochloride salt (CAS 1346510-61-9), you must add an additional 1.0 equivalent of base (totaling ~2.2 to 2.5 mmol) to neutralize the HCl counterion before the amine can be effectively activated[5].

    • Self-Validation: A distinct color change in the solution often indicates the successful formation of the reactive nitrogen anion.

  • Completion : Maintain stirring at -78°C for 1 hour, then slowly allow the bath to warm to room temperature. Quench with saturated aqueous NH4​Cl to safely neutralize excess LiHMDS, extract with Ethyl Acetate, and purify via flash chromatography.

References

  • Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy. Journal of Medicinal Chemistry - ACS Publications.[Link]

  • Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals. PMC - NIH.[Link]

  • Hinsberg Reagent And Test. BYJU'S. [Link]

Sources

Comparative

LC-MS Characterization of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride: A Comparative Analytical Guide

Executive Summary 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride is a highly reactive, bifunctional building block widely utilized in medicinal chemistry. It is a critical intermediate in the synthesis of novel s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Morpholinopyridine-3-sulfonyl chloride hydrochloride is a highly reactive, bifunctional building block widely utilized in medicinal chemistry. It is a critical intermediate in the synthesis of novel sulfonamide therapeutics, including MsbA inhibitors targeting multidrug-resistant Acinetobacter baumannii[1] and substituted octahydropyrrolo[1,2-a]pyrazine calcium channel blockers[2].

Despite its synthetic utility, characterizing this compound via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a significant analytical bottleneck. The highly electrophilic sulfonyl chloride moiety is notoriously unstable in standard LC-MS mobile phases, leading to rapid degradation and artifactual data[3]. This guide objectively compares direct LC-MS analysis with pre-column derivatization strategies and orthogonal techniques (qNMR), providing drug development professionals with a self-validating, mechanistic framework for accurate quantification.

The Mechanistic Challenge: Why Direct LC-MS Fails

To understand the analytical strategy, one must first understand the causality of the analyte's degradation. Sulfonyl chlorides (-SO₂Cl) feature a highly electrophilic sulfur atom, exacerbated by the electron-withdrawing nature of the adjacent oxygen atoms and the excellent leaving-group capability of the chloride ion.

When subjected to standard reverse-phase LC-MS conditions—which typically rely on protic solvents like water and methanol—the compound undergoes rapid solvolysis[3]:

  • Hydrolysis: Reaction with aqueous mobile phases yields 6-morpholinopyridine-3-sulfonic acid.

  • Methanolysis: Reaction with methanolic solvents yields methyl 6-morpholinopyridine-3-sulfonate.

Consequently, direct injection results in split chromatographic peaks, severe signal attenuation, and the detection of artifactual masses rather than the parent ion. To achieve trustworthy analytical data, the reactivity of the sulfonyl chloride must be chemically neutralized prior to chromatographic separation.

DegradationPathway Analyte 6-Morpholinopyridine-3-sulfonyl Chloride (Highly Electrophilic) Hydrolysis Hydrolysis (H2O) Sulfonic Acid Artifact Analyte->Hydrolysis Aqueous Mobile Phase Methanolysis Methanolysis (MeOH) Methyl Sulfonate Artifact Analyte->Methanolysis Methanol Solvent Derivatization Benzylamine Derivatization (Pre-column) Analyte->Derivatization Controlled Reaction Stable Stable Sulfonamide Derivative (Accurate LC-MS Quantitation) Derivatization->Stable Instantaneous

Fig 1. Chemical pathways of sulfonyl chloride during LC-MS analysis.

Comparative Analytical Strategies

To overcome the inherent instability of 6-Morpholinopyridine-3-sulfonyl chloride, analysts must choose between three primary workflows:

Method A: Direct LC-MS (The Pitfall)

Attempting to analyze the compound directly using rapid gradients and cold autosamplers. While theoretically possible for qualitative checks, this method fails quantitatively. The varying rates of on-column hydrolysis lead to irreproducible peak areas and poor Limits of Detection (LOD).

Method B: Pre-Column Amine Derivatization LC-MS (The Gold Standard)

This method involves intentionally reacting the sulfonyl chloride with an excess of a primary amine (such as benzylamine) prior to injection[4][5].

  • Causality: Benzylamine is a vastly superior nucleophile compared to water or methanol. By introducing it in molar excess within an aprotic solvent, the reaction kinetics overwhelmingly favor the instantaneous formation of a stable sulfonamide.

  • Advantage: The resulting benzyl sulfonamide is completely stable in LC-MS mobile phases and exhibits drastically enhanced ionization efficiency in Positive Electrospray Ionization (ESI+) due to the added basic/aromatic moiety, enabling trace-level quantification (< 1 ppm)[4].

Method C: Quantitative NMR (qNMR) (The Orthogonal Alternative)

Using anhydrous deuterated solvents (e.g., CDCl₃ or DMSO-d₆), qNMR provides a non-destructive, highly accurate measurement of purity without the risk of hydrolysis. However, it lacks the sensitivity required for trace impurity profiling or pharmacokinetic tracking.

Quantitative Performance Data

The following table synthesizes the performance metrics of the three analytical approaches, demonstrating the clear superiority of the derivatization method for sensitive LC-MS applications.

Analytical ParameterMethod A: Direct LC-MSMethod B: Derivatization LC-MS (Benzylamine)Method C: qNMR
Analyte Form Detected Sulfonic Acid / Ester ArtifactsBenzyl Sulfonamide DerivativeIntact Sulfonyl Chloride
Typical Recovery < 15% (Highly variable)> 98% (Quantitative)N/A (Non-destructive)
Limit of Detection (LOD) ~ 5.0 µg/mL0.075 µg/mL[4]~ 50.0 µg/mL
Linearity (R²) < 0.850> 0.995[5]> 0.999
Matrix Stability (24h) Complete degradationStableStable (in anhydrous solvent)
Primary Limitation Artifact generation, poor reproducibilityRequires sample prep timeLow sensitivity, high sample demand

Validated Experimental Protocol: Benzylamine Derivatization LC-MS

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates internal controls to verify that the reaction has gone to completion and that no artifactual degradation has occurred during the analytical run.

Reagents & Materials
  • Anhydrous Acetonitrile (ACN) (LC-MS Grade)

  • Benzylamine (≥99.5% purity)

  • Isotopically labeled internal standard (IS)

  • Formic Acid (LC-MS Grade)

Step-by-Step Methodology
  • Anhydrous Sample Preparation: Dissolve 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride in anhydrous ACN to a concentration of 1.0 mg/mL.

    • Expert Insight: Strict avoidance of protic solvents at this stage is mandatory to prevent premature solvolysis.

  • Derivatization Reaction: Transfer 100 µL of the sample into a 2 mL autosampler vial. Add 100 µL of a 100 mM Benzylamine solution (prepared in ACN), followed by 10 µL of the internal standard.

  • Incubation: Vortex briefly and incubate at room temperature (25°C) for 5 minutes.

    • Causality: The reaction is rapid. The basic nature of benzylamine acts as both the nucleophile and the acid scavenger (neutralizing the generated HCl), driving the equilibrium entirely to the sulfonamide product[5].

  • Dilution & Quenching: Dilute the reaction mixture with 800 µL of the initial LC mobile phase (e.g., 90% Water / 10% ACN containing 0.1% Formic Acid).

  • LC-MS/MS Analysis: Inject 2 µL onto a C8 or C18 column (e.g., Kromasil C8, 150 × 4.6 mm, 5 µm[4]). Elute using a gradient of Water/ACN with 0.1% Formic Acid. Detect the derivative using a Triple Quadrupole Mass Spectrometer (TQMS) in ESI+ Multiple Reaction Monitoring (MRM) mode.

System Self-Validation Checks
  • Matrix Blank Integrity: Inject a derivatized blank (ACN + Benzylamine + IS) prior to the sample batch. This validates the absence of carryover and confirms the derivatization reagent is free of target-analyte contamination.

  • Autosampler Stability Verification: Re-inject the derivatized sample after 24 hours in the autosampler (4°C). A peak area deviation of < 5% confirms the sulfonamide derivative remains stable, validating the method for high-throughput batch processing.

Workflow S1 1. Dissolution (Anhydrous ACN) S2 2. Derivatization (Excess Benzylamine) S1->S2 S3 3. Incubation (5 min @ 25°C) S2->S3 S4 4. LC-MS/MS (ESI+ MRM Mode) S3->S4 S5 5. Quantification (Internal Standard) S4->S5

Fig 2. Self-validating pre-column derivatization LC-MS workflow.

Conclusion

Direct LC-MS analysis of 6-Morpholinopyridine-3-sulfonyl chloride is fundamentally flawed due to the molecule's rapid solvolysis in standard mobile phases. By employing a pre-column benzylamine derivatization strategy, analysts can exploit the compound's reactivity to generate a highly stable, easily ionizable sulfonamide. This approach not only prevents degradation artifacts but also significantly lowers the limit of detection, providing a robust, self-validating framework for drug discovery and quality control applications.

References

  • BenchChem. "A Comparative Guide to the LC-MS Analysis of Compounds Synthesized with 2,4-Dichlorobenzenesulfonyl Chloride". 3

  • National Institutes of Health (PMC). "In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate (Topamax tablets) via LC-MS/MS". 4

  • ACS Publications. "Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine". 5

  • ACS Publications. "Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy". 1

  • Google Patents. "US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers". 2

Sources

Validation

X-Ray Crystallographic Profiling and Synthetic Applications of 6-Morpholinopyridine-3-Sulfonyl Chloride Hydrochloride: A Comparative Guide

As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently encounter the challenge of selecting the optimal electrophilic building blocks for synthesizing crystallizable ligands. 6-Morp...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently encounter the challenge of selecting the optimal electrophilic building blocks for synthesizing crystallizable ligands. 6-Morpholinopyridine-3-sulfonyl chloride hydrochloride (CAS: 337508-68-6 for the free base) has emerged as a premier reagent in the development of complex sulfonamides. It is notably utilized in the synthesis of calcium channel blockers and advanced antibacterial agents, such as the MsbA inhibitor Cerastecin.

This guide objectively compares the crystallographic and synthetic performance of 6-morpholinopyridine-3-sulfonyl chloride hydrochloride against common alternatives, providing field-proven protocols and structural insights to optimize your drug discovery workflows.

Structural & Crystallographic Significance

The selection of 6-morpholinopyridine-3-sulfonyl chloride as a hydrochloride salt is not merely a matter of convenience; it is a deliberate crystallographic and synthetic strategy.

  • Crystalline Stability (The HCl Advantage): Free sulfonyl chlorides are notoriously sensitive to atmospheric moisture, rapidly hydrolyzing into unreactive sulfonic acids. By protonating the basic morpholine nitrogen, the hydrochloride salt forms a highly ordered crystal lattice driven by N+−H⋯Cl− hydrogen bonding. This dramatically enhances shelf-life and handling stability.

  • Electronic Tuning: The electron-deficient pyridine core increases the electrophilicity of the sulfonyl chloride compared to a standard phenyl ring, accelerating sulfonamide formation even with sterically hindered amines.

  • Pharmacophore Presentation: In X-ray crystallographic studies of downstream protein-ligand complexes—such as the [1]—the morpholinopyridine moiety acts as a critical structural anchor. The morpholine ring adopts a rigid chair conformation that perfectly occupies hydrophobic pockets, while the pyridine nitrogen serves as a targeted hydrogen-bond acceptor.

Comparative Performance Analysis

To justify the use of 6-morpholinopyridine-3-sulfonyl chloride hydrochloride, we must benchmark it against its closest structural analogs: 4-Morpholinobenzenesulfonyl chloride and Pyridine-3-sulfonyl chloride .

Quantitative & Qualitative Comparison Table
Feature / Property6-Morpholinopyridine-3-sulfonyl chloride HCl (Target)4-Morpholinobenzenesulfonyl chloride (Alternative 1)Pyridine-3-sulfonyl chloride (Alternative 2)
Core Scaffold Pyridine ring + MorpholinePhenyl ring + MorpholinePyridine ring (No Morpholine)
Relative Electrophilicity High (Pyridine withdrawal balanced by morpholine resonance)Moderate (Phenyl ring is less electron-withdrawing)Very High (Unmitigated electron withdrawal)
Crystalline Stability Excellent (HCl salt lattice prevents moisture degradation)Moderate (Often handled as a free base, prone to hydrolysis)Poor (Highly hygroscopic liquid/low-melting solid)
Target Binding Profile Optimal (Dual H-bond acceptor + steric chair conformation)Sub-optimal (Lacks pyridine N for H-bonding; higher cLogP)Poor (Lacks steric bulk for deep hydrophobic pocket engagement)
Aqueous Solubility High (Due to basic nitrogens and salt form)Low (Phenyl ring increases lipophilicity)High

Data synthesized from structural activity relationship (SAR) studies in [2] and MsbA inhibitor optimization [1].

Experimental Workflows & Protocols

The following protocols detail the synthesis of a crystallizable sulfonamide ligand and its subsequent co-crystallization with a target protein. Every step is designed as a self-validating system to ensure data integrity.

Protocol 1: Synthesis of Sulfonamide Ligands for Co-Crystallization

To generate a high-purity ligand (e.g., a Cerastecin analog) suitable for X-ray crystallography, the sulfonylation must be tightly controlled to prevent over-reaction.

Step-by-Step Methodology:

  • Preparation: Dissolve the amine precursor (0.8 mmol) in anhydrous THF (2 mL) under an inert argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

    • Causality: The extreme cold prevents the highly exothermic sulfonylation from triggering side reactions, such as double sulfonylation or nucleophilic attack on the pyridine core.

  • Deprotonation: Add Lithium bis(trimethylsilyl)amide (LiHMDS, 1 M in THF, 0.8 mmol) dropwise.

    • Causality: LiHMDS is chosen for its strong basicity and massive steric bulk, which prevents the base itself from acting as a nucleophile against the sulfonyl chloride.

  • Sulfonylation: Add 6-morpholinopyridine-3-sulfonyl chloride hydrochloride (1.06 mmol). Note: Because the HCl salt is used, ensure an additional equivalent of base is present in the reaction mixture to liberate the free base in situ.

  • Quenching & Validation: Stir the mixture, allowing it to gradually warm to room temperature, then quench with saturated aqueous NH4​Cl .

    • Self-Validating Control: Monitor the reaction via LC-MS before quenching. The disappearance of the amine precursor and the emergence of the sulfonamide mass peak (M+H) confirm successful coupling. If the temperature was not adequately controlled, a distinct sulfonic acid hydrolysis byproduct peak will dominate the chromatogram, invalidating the batch.

Protocol 2: Protein-Ligand Co-Crystallization (MsbA Transporter Example)
  • Complex Formation: Incubate purified MsbA protein (solubilized in detergent micelles like DDM) with a 5-fold molar excess of the synthesized morpholinopyridine-sulfonamide ligand for 2 hours at 4 °C.

    • Causality: Co-crystallization is preferred over apo-crystal soaking because the bulky morpholinopyridine moiety induces a specific, large-scale conformational lock in the MsbA transmembrane domain (inward-facing conformation) that cannot be achieved by soaking pre-formed crystals.

  • Pre-Crystallization Validation:

    • Self-Validating Control: Analyze the MsbA-ligand mixture using Analytical Size-Exclusion Chromatography (SEC). A sharp, monodisperse peak indicates a stable, homogeneous protein-ligand complex. Polydispersity indicates ligand-induced aggregation, meaning the buffer conditions must be optimized before proceeding.

  • Vapor Diffusion: Set up hanging-drop vapor diffusion plates using a reservoir solution containing PEG 400 and an optimized buffer. Incubate at 20 °C until diffraction-quality crystals form.

Structural Interaction Pathways & Visualizations

The following diagrams map the logical progression of the experimental workflow and the mechanistic binding pathway of the resulting ligand.

Workflow A 6-Morpholinopyridine-3- sulfonyl chloride HCl C Sulfonamide Ligand (e.g., Cerastecin core) A->C LiHMDS, THF -78°C B Amine Precursor B->C E Co-Crystallization (Vapor Diffusion) C->E Ligand Soaking or Co-mix D Target Protein (e.g., MsbA / HSA) D->E F X-Ray Diffraction (PDB: 9CSI) E->F Synchrotron Source

Caption: Workflow from sulfonylation synthesis to X-ray diffraction of protein-ligand complexes.

Pathway cluster_0 Ligand Pharmacophores cluster_1 Target Protein (MsbA) Binding Site N1 Morpholine Ring (Chair Conformation) P1 Hydrophobic Pocket (Transmembrane Domain) N1->P1 Steric/Hydrophobic Fit N2 Pyridine Core (Electron Deficient) N2->P1 pi-pi / pi-alkyl interactions N3 Sulfonamide Linker (Tetrahedral Geometry) P2 Hydrogen Bond Donors/Acceptors N3->P2 H-bonding (S=O ... H-N)

Caption: Structural interaction pathway detailing pharmacophore engagement with the target binding site.

References

  • Title: Cerastecin Inhibition of the Lipooligosaccharide Transporter MsbA to Combat Acinetobacter baumannii: From Screening Impurity to In Vivo Efficacy Source: Journal of Medicinal Chemistry (ACS Publications), 2024, 67(17), 15620-15675. URL: [Link]

  • Title: Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers Source: United States Patent US8648074B2 URL
  • Title: 6-Morpholinopyridine-3-sulfonyl chloride (CAS 337508-68-6) Material Properties Source: AA Blocks Chemical Database URL: [Link]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

For researchers, scientists, and professionals in drug development, the proper handling and disposal of reactive chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide provides an...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the proper handling and disposal of reactive chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide provides an in-depth, procedural framework for the safe disposal of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride, moving beyond mere compliance to foster a culture of safety and scientific integrity. This document is designed to be an essential resource, offering immediate, practical guidance rooted in established chemical safety principles.

Understanding the Hazard: The Reactivity of Sulfonyl Chlorides

6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is a member of the sulfonyl chloride family, a class of compounds characterized by their high reactivity, particularly with nucleophiles. The primary hazard associated with this and other sulfonyl chlorides is their vigorous and exothermic reaction with water, including ambient moisture, which produces corrosive hydrochloric acid and the corresponding sulfonic acid.[1][2] This reactivity necessitates meticulous handling and a well-defined disposal protocol to prevent accidental exposure and uncontrolled reactions.

A Safety Data Sheet (SDS) for 6-(Morpholin-4-yl)pyridine-3-sulphonyl chloride classifies it as a corrosive solid that causes severe skin burns and eye damage and may be corrosive to metals.[3] Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled environment, such as a certified chemical fume hood.[1]

The Core Principle of Disposal: Controlled Neutralization

The most effective and widely accepted method for the disposal of sulfonyl chlorides is through controlled neutralization.[1][4] This process involves reacting the sulfonyl chloride with a weak base to convert it into less hazardous, water-soluble salts that can be disposed of in accordance with local regulations. The key to this procedure is the slow and controlled addition of the sulfonyl chloride-containing waste to a cold, stirred solution of the basic quencher. This method prevents a rapid, uncontrolled exothermic reaction and the subsequent release of harmful acidic gases.[1]

Choosing the Right Quenching Agent:

Quenching AgentTypeRationale for Use
Sodium Bicarbonate (NaHCO₃) Weak BasePreferred for its mild reactivity and the evolution of carbon dioxide gas, which serves as a visual indicator of the reaction's progress. The resulting salts are generally water-soluble.[1]
Sodium Carbonate (Na₂CO₃) Weak BaseA slightly stronger base than sodium bicarbonate, it can also be used effectively for neutralization.[1]

Step-by-Step Disposal Protocols

The following protocols provide detailed methodologies for the safe disposal of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride. These procedures should only be performed by trained personnel.

Disposal of Small Quantities of Uncontaminated Reagent

This procedure is suitable for the disposal of small amounts of expired or excess 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride.

Materials:

  • Waste 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ice bath

  • Stir plate and stir bar

  • Appropriate size beaker or flask for quenching

  • pH paper

  • Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), tightly fitting safety goggles, face shield, and a chemical-resistant lab coat.[1]

Procedure:

  • Preparation: In a certified chemical fume hood, prepare a beaker with a volume of saturated aqueous sodium bicarbonate solution that is at least 5-10 times the molar equivalent of the sulfonyl chloride to be neutralized.[1]

  • Cooling: Place the beaker containing the sodium bicarbonate solution in an ice bath and begin stirring.

  • Slow Addition: Carefully and slowly, in a dropwise or portion-wise manner, add the 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride to the cold, stirred sodium bicarbonate solution. A vigorous evolution of carbon dioxide gas will be observed. The rate of addition must be carefully controlled to prevent excessive foaming and potential overflow.[1]

  • Complete Neutralization: Continue stirring the mixture in the ice bath for a minimum of 30 minutes after the addition is complete to ensure all the sulfonyl chloride has been hydrolyzed and neutralized.[1]

  • pH Verification: Once the gas evolution has ceased, remove the beaker from the ice bath and allow it to warm to room temperature. Check the pH of the aqueous layer using pH paper to confirm it is neutral or slightly basic (pH 7-9).

  • Final Disposal: The neutralized aqueous solution can typically be disposed of down the drain with a copious amount of water, in accordance with local and institutional regulations.[4][5] Always confirm your institution's specific guidelines for aqueous waste disposal.

Disposal of Contaminated Materials and Spill Residues

Materials such as pipette tips, contaminated gloves, and absorbent materials used for spill cleanup must be treated as hazardous waste.

Procedure:

  • Containment: In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.[1] Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[1] Do not use combustible materials like paper towels. [1]

  • Collection: Carefully collect the absorbed material and any contaminated items (e.g., gloves, weighing paper) into a clearly labeled, sealable hazardous waste container.[4]

  • Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name: "6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride contaminated debris."

  • Disposal: Arrange for the disposal of the sealed hazardous waste container through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride waste.

DisposalWorkflow start Waste Generated: 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride is_contaminated Is the waste contaminated with other hazardous materials? start->is_contaminated uncontaminated Uncontaminated Reagent is_contaminated->uncontaminated No contaminated Contaminated Materials (e.g., spill residue, gloves) is_contaminated->contaminated Yes neutralize Perform Controlled Neutralization Protocol (Section 3.1) uncontaminated->neutralize package_waste Package in a Labeled, Sealed Hazardous Waste Container contaminated->package_waste verify_ph Verify pH is Neutral or Slightly Basic neutralize->verify_ph ehs_disposal Dispose via Institutional EHS / Licensed Hazardous Waste Contractor package_waste->ehs_disposal aqueous_disposal Dispose as Neutralized Aqueous Waste per Institutional Guidelines verify_ph->aqueous_disposal Yes adjust_ph Adjust pH with Weak Acid/Base verify_ph->adjust_ph No adjust_ph->verify_ph

Caption: Decision workflow for the disposal of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride.

Regulatory Compliance

All chemical waste disposal must adhere to local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] Additionally, the Occupational Safety and Health Administration (OSHA) mandates safe laboratory practices through its "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450). It is imperative to consult your institution's Chemical Hygiene Plan and EHS office to ensure full compliance.

References

  • Hazardous Substance Fact Sheet - New Jersey Department of Health. (n.d.). Retrieved from [Link]

  • How to Store and Dispose of Extremely Hazardous Chemical Waste - UC San Diego. (2024, March 3). Retrieved from [Link]

Sources

Handling

A Senior Application Scientist's Guide to Handling 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Welcome to a definitive guide on the safe handling of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride. In drug discovery and development, this reagent is a valuable building block, but its potent reactivity demand...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to a definitive guide on the safe handling of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride. In drug discovery and development, this reagent is a valuable building block, but its potent reactivity demands our utmost respect and a meticulous approach to safety. This document moves beyond a simple checklist; it provides the essential logic behind each safety protocol, empowering you to work not just safely, but intelligently. Our goal is to ensure that your focus remains on innovation, secure in the knowledge that your operational procedures are robust and validated.

The Chemistry of the Hazard: Understanding the 'Why'

To select the correct Personal Protective Equipment (PPE), we must first understand the inherent chemical risks. The hazard profile of this compound is dictated by two key features: the sulfonyl chloride functional group and its hydrochloride salt form.

  • The Sulfonyl Chloride Group (-SO₂Cl): This is a highly reactive electrophile. Its primary hazard is a vigorous, often exothermic reaction with any available nucleophile. The most common nucleophile in a lab environment is water (moisture in the air, residual water on glassware, or aqueous solutions). This hydrolysis reaction produces hydrochloric acid (HCl) and the corresponding sulfonic acid, both of which are highly corrosive.[1]

  • The Hydrochloride Salt (-HCl): The presence of the hydrochloride salt means the compound is a solid acid. As a powder, it poses a significant risk of becoming airborne, leading to inhalation of corrosive dust.[2]

This dual nature—a water-reactive functional group on a corrosive solid—is the foundation for all subsequent safety recommendations. The Safety Data Sheet (SDS) for this and similar compounds consistently classifies it as causing severe skin burns and eye damage.[2][3]

Table 1: Hazard Profile of 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride

Hazard Classification Category Signal Word Hazard Statement
Skin Corrosion / Irritation 1B Danger H314: Causes severe skin burns and eye damage.[2]
Serious Eye Damage 1 Danger H318: Causes serious eye damage.[4]
Corrosive to Metals 1 Warning H290: May be corrosive to metals.[2]
Water Reactivity - - EUH014: Reacts violently with water.[1]

| Contact with Water | - | - | EUH029: Contact with water liberates toxic gas.[3][4] |

The Three Pillars of Protection: Your Essential PPE

Given the severe corrosive and water-reactive nature of this compound, a multi-layered PPE strategy is not just recommended; it is mandatory. Your choice of PPE must account for the risks of dust inhalation, splashes during transfers, and the violent reaction upon accidental contact with water.

  • Pillar 1: Eye and Face Protection

    • What to Wear: Tightly-fitting chemical splash goggles and a full-face shield.

    • The Causality: Standard safety glasses are insufficient. The risk of irreversible eye damage from a small particle of this corrosive solid or a micro-splash is too high.[5] Goggles provide a seal against dust and splashes, while the face shield offers a critical second barrier to protect the entire face, especially during procedures with a higher splash potential like quenching a reaction.[6][7]

  • Pillar 2: Hand Protection

    • What to Wear: Chemical-resistant nitrile gloves. Always inspect gloves for tears or pinholes before use. For tasks involving larger quantities or extended handling, consider double-gloving.

    • The Causality: Your hands are most likely to come into direct contact with the chemical. Nitrile provides a robust barrier against many chemicals, but proper technique is paramount.[8] Practice proper glove removal to avoid contaminating your skin.

  • Pillar 3: Body and Respiratory Protection

    • What to Wear: A chemical-resistant lab coat (fully buttoned) and closed-toe shoes are the minimum. For larger-scale work, a PVC apron provides additional protection.[2][9] All handling of the solid must be performed inside a certified chemical fume hood.[5][6]

    • The Causality: The lab coat protects your skin and clothing from incidental contact.[6] The primary function of the fume hood is to act as the main engineering control, capturing any dust generated during weighing and containing the corrosive HCl gas that can be liberated, protecting your respiratory system.[5]

Table 2: Recommended PPE Levels by Laboratory Task

Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Transfer (Solid) Goggles & Face Shield Nitrile Gloves Chemical-Resistant Lab Coat Mandatory: Chemical Fume Hood
In-Reaction Use / Sampling Goggles & Face Shield Nitrile Gloves Chemical-Resistant Lab Coat Mandatory: Chemical Fume Hood
Quenching / Work-up Goggles & Face Shield Nitrile Gloves Chemical-Resistant Lab Coat & PVC Apron Mandatory: Chemical Fume Hood

| Small Spill Cleanup | Goggles & Face Shield | Nitrile Gloves | Chemical-Resistant Lab Coat | Mandatory: Chemical Fume Hood |

Standard Operating Procedure: A Validating Workflow

A self-validating protocol ensures safety at every step, from preparation to disposal. The following workflow is designed to minimize exposure and control the inherent reactivity of the compound.

Step 1: Preparation is Paramount
  • Ensure the chemical fume hood is certified and the airflow is verified.[6]

  • Clear the fume hood of all unnecessary items, especially any sources of water.

  • Assemble all necessary glassware, ensuring it is clean and thoroughly dry.

  • Prepare a quenching station: a large beaker containing a stirred solution of saturated sodium bicarbonate in an ice bath. A general rule is to have at least 5-10 molar equivalents of base ready.[8]

Step 2: The Donning Sequence

Correctly putting on PPE prevents contamination channels.

G cluster_donning PPE Donning Sequence Start 1. Lab Coat (Fully Fastened) Gloves 2. Nitrile Gloves (Over Cuffs) Start->Gloves Secure cuffs Goggles 3. Goggles (Snug Fit) Gloves->Goggles FaceShield 4. Face Shield Goggles->FaceShield Ready Ready for Work FaceShield->Ready

Caption: Correct sequence for donning PPE before handling.

Step 3: Handling and Reaction
  • Perform all manipulations of the solid compound deep within the fume hood with the sash at the lowest practical position.[5]

  • When weighing, use a weigh boat or creased paper. Handle the container and spatula carefully to minimize the creation of airborne dust.

  • Close the primary container immediately after dispensing.[5]

  • Add the solid to the reaction vessel slowly and in a controlled manner.

Step 4: Quenching and Disposal Plan

The most hazardous step is neutralizing the unreacted sulfonyl chloride. The violent reaction with water must be controlled.

  • NEVER add water or base directly to the reaction mixture. Always add the reaction mixture to the base.[8][10]

  • Slowly, and in a dropwise manner, add the reaction mixture containing the sulfonyl chloride to the cold, stirred sodium bicarbonate solution prepared in Step 1.[8]

  • Be prepared for vigorous gas (CO₂) evolution. The rate of addition must be slow enough to prevent the foam from overflowing the beaker.[8]

  • After the addition is complete, continue stirring the mixture in the ice bath for at least 30 minutes to ensure complete neutralization.[8]

  • Check the pH of the aqueous layer to confirm it is neutral or slightly basic before proceeding with workup or disposal.

  • All waste, including the neutralized aqueous layer and contaminated solids (gloves, weigh paper), must be disposed of in a properly labeled hazardous waste container according to your institution's guidelines.[11][12]

Step 5: The Doffing Sequence

Removing PPE correctly is as critical as putting it on, to prevent contaminating yourself with any residue.

G cluster_doffing PPE Doffing Sequence (to prevent contamination) Start 1. Face Shield Gloves 2. Nitrile Gloves (Remove Properly) Start->Gloves Coat 3. Lab Coat (Roll Inward) Gloves->Coat Goggles 4. Goggles Coat->Goggles Wash Wash Hands Thoroughly Goggles->Wash Final Step

Caption: Correct sequence for doffing PPE to avoid exposure.

Emergency Response: Spills and Exposures

In Case of Skin or Eye Contact:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3]

  • Skin: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing all contaminated clothing. Seek immediate medical attention.[3]

  • Action: Know the location of your lab's safety shower and eyewash station before you begin work.

In Case of a Small Spill (inside a fume hood):

  • Alert others in the immediate area.

  • Ensure you are wearing the full PPE described in Table 2.

  • DO NOT use water. [8]

  • Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[8]

  • Carefully sweep the absorbed material into a designated container for hazardous waste disposal.

  • Decontaminate the area once the bulk material is removed.

By understanding the chemical's reactivity and adhering to this structured, validated workflow, you can confidently and safely utilize 6-Morpholinopyridine-3-sulfonyl Chloride Hydrochloride in your research endeavors.

References

  • Organic Syntheses. (n.d.). Sulfanilyl chloride, N-acetyl-. Retrieved from [Link]

  • SD Fine-Chem. (n.d.). SULPHURYL CHLORIDE Safety Data Sheet. Retrieved from [Link]

  • ReAgent. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride?. Retrieved from [Link]

  • Fisher Scientific. (2023, September 5). 6-Morpholin-4-yl-pyridine-3-sulfonyl chloride Safety Data Sheet. Retrieved from [Link]

  • Safeti. (2022, August 25). Safety Precautions for Corrosive Substances. Retrieved from [Link]

  • PPESafety. (n.d.). PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. Retrieved from [Link]

  • UC San Diego. (2024, March 3). How to Store and Dispose of Extremely Hazardous Chemical Waste. Retrieved from [Link]

  • CHEMSAFE. (2025, October 15). 10 Tips Working Safely with corrosives. Retrieved from [Link]

  • Health and Safety Executive. (2025, August 28). Chemicals - safe use and handling. Retrieved from [Link]

  • Cole-Parmer. (2005, September 13). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. Retrieved from [Link]

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